2-Azabicyclo[5.1.0]octane

Core Science & Biosynthesis

Synthesis and Characterization of the 2-Azabicyclo[5.1.0]octane Scaffold: A Technical Guide for Advanced Molecular Design

Introduction & Strategic Significance

The 2-azabicyclo[5.1.0]octane core is a highly specialized fused bicyclic amine, comprising a seven-membered azepine ring fused to a three-membered cyclopropane ring[1]. In modern drug discovery, this scaffold serves as a conformationally restricted bioisostere for piperidines and azepanes. By locking the nitrogen-containing ring into a specific geometry, medicinal chemists can dramatically improve target binding affinity, enhance metabolic stability, and modulate the basicity (pKa) of the amine[2].

Due to the inherent ring strain of the cyclopropanated azepine, synthesizing this core requires precise transition-metal catalysis. This whitepaper details two field-proven methodologies for its synthesis: the Titanium-mediated intramolecular Kulinkovich-de Meijere reaction and the Rhodium-catalyzed carbenoid cyclopropanation .

Retrosynthetic Strategies and Mechanistic Causality

Method A: Intramolecular Kulinkovich-de Meijere Reaction

The most elegant construction of the 2-azabicyclo[5.1.0]octane system utilizes an intramolecular[3]. This approach transforms an acyclic amide tethered to a terminal alkene into a fused bicyclic amine.

Causality in Reagent Selection:

• Titanium(IV) Isopropoxide ( Ti(OiPr)4​ ): Acts as the pre-catalyst that coordinates with the amide carbonyl.

• Cyclohexylmagnesium Chloride ( c -HexMgCl): Chosen specifically over standard ethyl Grignard reagents. The bulky cyclohexyl group undergoes rapid β -hydride elimination to form the active titanacyclopropane intermediate. This prevents unwanted nucleophilic alkylation of the amide, acting strictly as a sacrificial alkene source[3].

Fig 1. Titanium-mediated intramolecular Kulinkovich-de Meijere reaction mechanism.

Method B: Rhodium-Catalyzed Carbenoid Cyclopropanation

An alternative approach involves the direct cyclopropanation of a 4,5-dihydro-3H-azepine derivative using a diazo compound[2].

Causality in Reagent Selection:

• Rhodium(II) Acetate ( Rh2​(OAc)4​ ): The dirhodium paddlewheel structure provides an optimal electronic environment to decompose ethyl diazoacetate (EDA) into an electrophilic metal-carbenoid. The steric bulk of the catalyst suppresses the dimerization of EDA, directing the carbenoid to undergo a concerted, asynchronous [2+1] cycloaddition with the electron-rich enamine double bond[2].

Step-by-Step Experimental Protocols

Protocol A: Synthesis via Ti-Catalysis (Kulinkovich-de Meijere)

This protocol describes the synthesis of 2-(2-methoxyethyl)-1-methyl-2-azabicyclo[5.1.0]octane from N-(hex-5-en-1-yl)-N-(2-methoxyethyl)acetamide[3].

• Preparation: In an oven-dried flask under inert atmosphere (Argon), dissolve the amide precursor (1.00 equiv, 1.00 mmol) and Ti(OiPr)4​ (1.50 equiv, 1.50 mmol) in anhydrous THF (20 mL). Cool the mixture to 0 °C.

• Grignard Addition: Add c -HexMgCl (2.03 M in Et2​O , 4.00 equiv, 4.00 mmol) dropwise over 5 minutes.

  • Self-Validating Cue: The solution will transition from clear to yellow, indicating the formation of the initial Ti(IV)-amide complex[3].

• Cyclization: Remove the cold bath and stir the reaction at 20 °C for 60 minutes.

  • Self-Validating Cue: The mixture will turn brown, then dark brown, and finally black . This black color is the critical visual confirmation that the low-valent Ti(II) active species has successfully formed[3].

• Quenching: Add H2​O (0.2 mL) and expose the flask to air. Stir for 15 minutes.

  • Self-Validating Cue: The solution will decolorize as the Ti(II) species is oxidized back to a benign Ti(IV) oxide network[3].

• Filtration & Extraction: Filter the mixture through a layered pad of sand, Na2​SO4​ , and Celite. Rinse thoroughly with Et2​O . Extract the organic layer with 1 N HCl (3 × 15 mL) to isolate the basic amine.

• Basification: Basify the aqueous layer (pH ≥ 10) with NaOH pellets and back-extract with EtOAc (3 × 20 mL). Dry over Na2​SO4​ and concentrate under reduced pressure to yield the crude 2-azabicyclo[5.1.0]octane derivative[3].

Fig 2. Step-by-step experimental workflow for the Ti-catalyzed synthesis.

Protocol B: Synthesis via Rh-Catalysis (Carbenoid Cyclopropanation)

This protocol outlines the synthesis of ethyl 2-azabicyclo[5.1.0]octane-8-carboxylate[2].

• Catalyst Loading: Dissolve the 4,5-dihydro-3H-azepine derivative (0.74 mmol) and Rh2​(OAc)4​ (0.030 mmol, ~4 mol%) in anhydrous dichloromethane (3 mL) under nitrogen[2].

• Kinetic Control Addition: Prepare a solution of ethyl diazoacetate (15 mass% in toluene, 1.5 mmol). Add this solution dropwise via a syringe pump over 1 hour.

  • Causality: Slow addition maintains a low steady-state concentration of the diazo compound, strictly preventing the carbenoid from reacting with unreacted EDA to form diethyl maleate/fumarate byproducts[2].

• Monitoring: Stir at room temperature until TLC indicates complete consumption of the azepine starting material.

• Purification: Concentrate the mixture in vacuo and purify directly via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the cyclopropanated product[2].

Analytical Characterization

Characterization of the 2-azabicyclo[5.1.0]octane core relies heavily on identifying the highly shielded cyclopropane protons and the distinct bridgehead carbons. Below is a summarized table of diagnostic quantitative data utilized to validate the structural integrity of the synthesized scaffold[3].

Table 1: Diagnostic NMR Data for the 2-Azabicyclo[5.1.0]octane Scaffold

Position / Nucleus	Shift Range (ppm)	Multiplicity	Diagnostic Significance & Causality
C8 ( 1 H)	0.40 – 0.90	Multiplet (m)	Critical Marker: Protons are highly shielded by the diamagnetic anisotropy of the cyclopropane ring current.
C1, C7 ( 1 H)	1.10 – 1.60	Multiplet (m)	Bridgehead protons; exhibit characteristic complex J -coupling with the C8 methylene protons.
C3 ( 1 H)	2.80 – 3.20	Triplet/Mult (t, m)	Deshielded due to the inductive electron-withdrawing effect of the adjacent azepine nitrogen.
C8 ( 13 C)	10.0 – 15.0	CH2​	Hallmark upfield carbon shift confirming the presence of the fused three-membered ring.
C1, C7 ( 13 C)	18.0 – 25.0	CH	Confirms the bicyclic fusion points between the azepine and cyclopropane rings.
C3 ( 13 C)	45.0 – 55.0	CH2​	Validates the integrity of the azepine ring adjacent to the heteroatom.

Conclusion

The synthesis of the 2-azabicyclo[5.1.0]octane scaffold requires rigorous control over transition-metal catalytic cycles. Whether employing the titanium-mediated Kulinkovich-de Meijere reaction for intramolecular cyclization or the rhodium-catalyzed intermolecular cyclopropanation, success relies on understanding the mechanistic causality behind reagent selection (e.g., c -HexMgCl vs. EtMgBr) and strict adherence to kinetic controls (e.g., dropwise EDA addition). Proper execution of these protocols yields highly valuable, conformationally restricted amines ready for advanced drug discovery applications.

References

• Title: Kulinkovich-type reactions of thioamides: similar to those of carboxylic amides? Source: Chemical Communications (Royal Society of Chemistry) URL: [Link]

• Source: Google Patents (WIPO)

Sources

• 1. Azabicyclo | Sigma-Aldrich [sigmaaldrich.com]
• 2. WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]

Conformational Control in Drug Design: A Comprehensive Guide to the Physical and Chemical Properties of 2-Azabicyclo[5.1.0]octane

Abstract As drug discovery pivots toward highly selective, conformationally restricted scaffolds, bridged and fused bicyclic amines have become indispensable. This whitepaper provides an in-depth technical analysis of 2-Azabicyclo[5.1.0]octane , a unique fused azepine-cyclopropane ring system. By detailing its physicochemical properties, thermodynamic advantages in pharmacophore design, and field-proven synthetic methodologies, this guide serves as a definitive resource for medicinal chemists and drug development professionals.

Structural & Physicochemical Profiling

The 2-azabicyclo[5.1.0]octane scaffold is characterized by a seven-membered azepine ring fused to a three-membered cyclopropane ring. This fusion introduces significant ring strain while simultaneously locking the flexible azepine into a rigidified, predictable conformation.

Understanding the baseline physical properties of this scaffold is critical for predicting its pharmacokinetic behavior (ADME) and handling it safely during synthesis.

Table 1: Physicochemical Properties of 2-Azabicyclo[5.1.0]octane

Property	Value	Scientific Implication
IUPAC Name	2-Azabicyclo[5.1.0]octane	Core nomenclature for derivative mapping.
CAS Registry Number	20437-19-8[1]	Essential for reagent sourcing and safety tracking.
Molecular Formula	C₇H₁₃N[1]	Defines the baseline atomic composition.
Molecular Weight	111.19 g/mol [1]	Low molecular weight allows for extensive derivatization without exceeding Lipinski's Rule of 5.
Ring System	Fused azepine/cyclopropane	Imparts high rigidity and specific vectorization of the nitrogen lone pair.

Conformational Dynamics & Medicinal Chemistry Applications

Flexible saturated heterocycles, such as unsubstituted azepines or piperidines, exist in a dynamic equilibrium of multiple conformations (e.g., chair, boat, twist-boat). When these flexible rings bind to a target receptor, they must adopt a single bioactive conformation, resulting in a massive entropic penalty (ΔS) that drastically reduces overall binding affinity.

By introducing a cyclopropane ring to form 2-azabicyclo[5.1.0]octane, we eliminate this flexibility. The cyclopropane acts as a structural "tie-wrap," pre-organizing the molecule into its bioactive conformation.

This thermodynamic advantage has been successfully leveraged in two major therapeutic domains:

• Monobactam Antibiotics: The 2-azabicyclo[5.1.0]octane core is utilized to synthesize novel monobactam derivatives. The rigidified structure improves oral bioavailability, extends half-life, and enhances resistance against bacterial beta-lactamases[2].

• Kinase Inhibitors (e.g., RIPK1): Bicyclic lactams incorporating this scaffold exhibit exquisite selectivity. The restricted geometry ensures the molecule fits precisely into the hydrophobic pockets of the kinase domain, minimizing off-target interactions[3].

Fig 1. Thermodynamic rationale for azepine cyclopropanation in target-directed drug design.

Synthetic Methodologies: Rhodium-Catalyzed Cyclopropanation

The most robust and stereoselective method for constructing the 2-azabicyclo[5.1.0]octane architecture relies on the transition-metal-catalyzed cyclopropanation of an enamine (4,5-dihydro-3H-azepine derivative) using a diazo compound.

Mechanistic Causality

The choice of Rhodium(II) acetate (Rh₂(OAc)₄) over cheaper copper-based catalysts is a deliberate, causality-driven decision. Rh(II) paddlewheel complexes possess a unique ability to stabilize the highly reactive, transient metal-carbene intermediate. This stabilization suppresses the unwanted side-reaction where the diazo compound dimerizes into diethyl maleate or fumarate. Furthermore, using a non-coordinating solvent like dichloromethane (DCM) ensures that the solvent does not competitively bind to the electrophilic rhodium center.

Fig 2. Mechanistic pathway of Rh(II)-catalyzed [2+1] cycloaddition to form the bicyclic scaffold.

Step-by-Step Experimental Protocol

This protocol is adapted from validated patent literature for the synthesis of bicyclic lactam intermediates[3]. It is designed as a self-validating system to ensure high yield and safety.

Step 1: System Preparation & Inertion Flame-dry a 50 mL two-neck round-bottom flask under a continuous flow of argon. Causality: Moisture must be strictly excluded, as the highly electrophilic rhodium-carbene will readily insert into the O-H bonds of water, destroying the active species.

Step 2: Reagent Loading Dissolve the azepine precursor (0.74 mmol) and Rh₂(OAc)₄ (6.9 mg, 0.030 mmol, ~4 mol%) in anhydrous DCM (3 mL)[3]. Causality: The extremely low catalyst loading is sufficient due to the rapid catalytic turnover frequency of the Rh(II) complex.

Step 3: Controlled Diazo Addition Dilute ethyl diazoacetate (15 mass% in toluene, 1.3 mL, 1.5 mmol) in an additional 3 mL of DCM[3]. Using an automated syringe pump, add this solution dropwise to the reaction flask over a period of 2 hours at room temperature. Causality & Self-Validation: Dropwise addition ensures the steady-state concentration of the diazo compound remains infinitesimally low, kinetically favoring the bimolecular [2+1] cycloaddition over carbene dimerization. The continuous evolution of nitrogen (N₂) gas bubbles provides real-time macroscopic validation of carbene generation. If bubbling ceases prematurely, it indicates catalyst poisoning.

Step 4: Reaction Monitoring & Quenching Stir the mixture for an additional 1 hour post-addition. Validate reaction completion via Thin Layer Chromatography (TLC), observing the complete consumption of the UV-active enamine precursor.

Step 5: Purification Concentrate the crude mixture under reduced pressure. Purify via silica gel flash column chromatography (using a gradient of hexane/ethyl acetate) to isolate the pure 2-azabicyclo[5.1.0]octane derivative.

Conclusion

The 2-azabicyclo[5.1.0]octane scaffold represents a triumph of rational drug design, offering a mathematically elegant solution to the problem of entropic penalties in receptor binding. By mastering the physical properties and the precise, causality-driven synthetic protocols required to build this core, researchers can unlock new frontiers in the development of highly selective kinase inhibitors and next-generation antibiotics.

References

• Source: google.com (Patents)
• Source: google.com (Patents)

Sources

• 1. Azabicyclo | Sigma-Aldrich [sigmaaldrich.com]
• 2. WO2015103583A1 - Monobactams and methods of their synthesis and use - Google Patents [patents.google.com]
• 3. WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents [patents.google.com]

Isomers and Stereochemistry of 2-Azabicyclo[5.1.0]octane: A Comprehensive Technical Guide

Executive Summary

The 2-azabicyclo[5.1.0]octane scaffold is an increasingly valuable structural motif in medicinal chemistry and advanced organic synthesis. As drug discovery paradigms shift toward molecules with higher fractions of sp³-hybridized carbons ( Fsp3​ ) to improve aqueous solubility and metabolic stability, bridged and fused bicyclic amines have become critical building blocks. This whitepaper provides an in-depth analysis of the stereochemical architecture of 2-azabicyclo[5.1.0]octane, detailing its isomerism, thermodynamic stability, and the field-proven synthetic methodologies required to control its stereocenters[1].

Stereochemical Architecture & Isomerism

The [5.1.0] bicyclic system consists of a 7-membered azepine ring fused to a 3-membered cyclopropane ring. The nitrogen atom is located at position 2, adjacent to one of the bridgehead carbons. This unique topology introduces multiple layers of stereocomplexity[2].

Bridgehead Stereocenters and Ring Fusion

The fusion between the azepine and cyclopropane rings occurs at the C1 and C7 bridgehead carbons.

• cis-Fusion (Thermodynamically Favored): Due to the severe geometric constraints of fusing a 3-membered ring to a 7-membered ring, the cis-fused isomers (where the bridgehead protons are on the same face of the bicyclic system) are thermodynamically stable and represent the vast majority of isolated compounds.

• trans-Fusion (Highly Strained): While trans-fused cycloheptenes exist, a trans-fused [5.1.0] system introduces immense torsional strain. These isomers are highly reactive and rarely isolated under standard synthetic conditions.

C8 Diastereomerism (Endo vs. Exo)

The apex of the cyclopropane ring (C8 ) acts as a critical stereocenter when substituted (e.g., with a carboxylate group). Substituents at C8 can adopt two distinct orientations relative to the 7-membered ring:

• Exo Isomer: The substituent points away from the cavity of the azepine ring. This is sterically favored.

• Endo Isomer: The substituent points directly into the cavity of the 7-membered ring, resulting in significant steric clash.

For a cis-fused system, this creates four primary stereoisomers: the (1R, 7S, 8-exo) and (1S, 7R, 8-exo) enantiomeric pair, and the sterically hindered (1R, 7S, 8-endo) and (1S, 7R, 8-endo) enantiomeric pair[3].

Fig 1. Stereochemical hierarchy and isomer classification of the 2-azabicyclo[5.1.0]octane scaffold.

Synthetic Methodologies & Stereocontrol

Achieving high diastereomeric excess (d.e.) during the synthesis of 2-azabicyclo[5.1.0]octanes requires precise control over the cyclopropanation event. Two primary methodologies dominate the literature:

• Transition-Metal Catalyzed Cyclopropanation: The most robust method involves the reaction of a 2,3,4,5-tetrahydro-1H-azepine derivative with a diazo compound (such as ethyl diazoacetate) catalyzed by rhodium(II) acetate ( Rh2​(OAc)4​ )[4]. The rhodium carbenoid approaches the less sterically hindered face of the azepine double bond, highly favoring the cis-fused, exo-substituted product.

• Kulinkovich-Type Titanium-Mediated Synthesis: For C1-substituted derivatives, titanium-mediated intramolecular cyclopropanation of thioamides using Grignard reagents (e.g., cyclohexylmagnesium chloride) and Ti(O-iPr)4​ provides a powerful alternative to access the 2-azabicyclo[5.1.0]octane core[5].

Fig 2. Rhodium-catalyzed synthesis workflow for 2-azabicyclo[5.1.0]octane derivatives.

Experimental Protocol: Stereoselective Rh-Catalyzed Cyclopropanation

This protocol describes the synthesis of a cis-fused 2-azabicyclo[5.1.0]octane-8-carboxylate, engineered as a self-validating system to ensure stereochemical fidelity[3].

Objective: Synthesize the cis-fused, exo-substituted core via Rh-catalyzed carbenoid transfer.

Reagents:

• 2-[(3S)-1-methyl-2-oxo-4,5-dihydro-3H-azepin-3-yl]isoindoline-1,3-dione (1.0 equiv)

• Ethyl diazoacetate (EDA, 15 mass% in toluene, 2.0 equiv)

• Rhodium(II) acetate dimer ( Rh2​(OAc)4​ , 0.04 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• System Initialization: Purge a flame-dried round-bottom flask with argon. Dissolve the azepine derivative (0.74 mmol) and Rh2​(OAc)4​ (0.030 mmol) in 3 mL of anhydrous DCM[4].

  • Causality: Argon prevents catalyst poisoning by atmospheric moisture. DCM is specifically chosen as a non-coordinating solvent; it stabilizes the transient electrophilic Rh-carbenoid without competing for the metal's axial coordination sites.

• Carbenoid Generation: Load the EDA solution (1.5 mmol) into a precision syringe pump. Add the EDA dropwise to the stirring solution over a period of 2 to 3 hours at room temperature[3].

  • Causality: Slow addition is critical. It maintains a strictly low steady-state concentration of the diazo compound. This kinetically favors the bimolecular cyclopropanation between the Rh-carbenoid and the azepine over the dimerization of the carbenoid with unreacted EDA (which would yield unwanted diethyl maleate/fumarate byproducts).

• Quenching & Self-Validation: Stir the mixture for an additional 1 hour post-addition.

  • Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc). The visual cessation of N2​ gas evolution coupled with the disappearance of the azepine spot validates the completion of the carbenoid transfer.

• Purification: Filter the crude mixture through a short pad of Celite to remove the rhodium catalyst. Concentrate under reduced pressure and purify via flash column chromatography to isolate the exo-isomer.

Analytical Characterization & Data Presentation

Validating the stereochemistry of the isolated 2-azabicyclo[5.1.0]octane relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. The coupling constants ( J -values) of the cyclopropane protons provide definitive proof of the endo/exo configuration[6].

Table 1: Relative Thermodynamic Stability of 2-Azabicyclo[5.1.0]octane Isomers

Isomer Configuration	Ring Fusion	C8 Substitution	Relative Energy	Synthetic Observation
(1R, 7S, 8-exo)	cis	exo	0.0 kcal/mol (Ref)	Major kinetic & thermodynamic product
(1R, 7S, 8-endo)	cis	endo	+ 2.4 kcal/mol	Minor product (due to steric clash with azepine)
(1R, 7R, 8-exo)	trans	exo	> + 15.0 kcal/mol	Highly strained; rarely isolated

Table 2: Diagnostic 1 H NMR Coupling Constants for Stereochemical Assignment

Proton Pair	Coupling Type	Expected J -value (Hz)	Stereochemical Implication
H1 – H7	Bridgehead	6.0 – 8.0 Hz	Confirms the cis-fused [5.1.0] ring system.
H8 – H1/H7	cis-cyclopropyl	8.0 – 9.0 Hz	Indicates the exo-substituted isomer (H8 proton is endo).
H8 – H1/H7	trans-cyclopropyl	4.0 – 5.5 Hz	Indicates the endo-substituted isomer (H8 proton is exo).

Note: In the exo-substituted isomer, the C8 proton is forced into an endo position, resulting in a strong cis-coupling relationship with the bridgehead protons (H1/H7). This distinct J-value divergence makes NMR a self-validating tool for stereochemical assignment.

References

• Bicyclic lactams and methods of use thereof. (WO2017004500A1). Google Patents.

• Kulinkovich-type reactions of thioamides: similar to those of carboxylic amides? Chemical Communications (Royal Society of Chemistry), 2012. URL:[Link]

• Monobactams and methods of their synthesis and use. (WO2015103583A1). Google Patents.

Sources

• 1. WO2015103583A1 - Monobactams and methods of their synthesis and use - Google Patents [patents.google.com]
• 2. WO2015103583A1 - Monobactams and methods of their synthesis and use - Google Patents [patents.google.com]
• 3. WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents [patents.google.com]
• 4. WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]

Engineering the 2-Azabicyclo[5.1.0]octane Scaffold: A Comprehensive Review of Synthetic Strategies

Executive Summary

The 2-azabicyclo[5.1.0]octane system—a unique cyclopropane-fused azepane—represents a highly privileged, conformationally restricted scaffold in modern medicinal chemistry. Its three-dimensional architecture makes it an invaluable building block for structure-activity relationship (SAR) studies, particularly in the development of anticholinergic agents and selective enzyme inhibitors[1]. However, the construction of medium-sized (seven-membered) nitrogen-containing rings fused to highly strained cyclopropanes presents significant thermodynamic and kinetic challenges.

This technical guide critically evaluates the two most robust, field-proven methodologies for synthesizing the 2-azabicyclo[5.1.0]octane framework: Iridium-Catalyzed Cycloisomerization and the Titanium-Mediated Kulinkovich-de Meijere Reaction . By dissecting the mechanistic causality and providing self-validating experimental protocols, this whitepaper equips synthetic chemists with the authoritative grounding needed to execute these complex transformations.

Strategy I: Iridium-Catalyzed Cycloisomerization of 1,7-Enynes

Mechanistic Rationale & Causality

Transition-metal-catalyzed cycloisomerization is a highly atom-economical approach to polycyclic systems. While Au(I) and Pt(II) catalysts excel at forming[4.1.0]heptene systems from 1,6-enynes, they frequently fail or provide low yields when applied to 1,7-enynes due to the unfavorable entropy of seven-membered ring formation.

The use of the cationic iridium(III) dimer [IrCp*Cl2]2 overcomes this barrier[2]. The causality behind this choice lies in Ir(III)’s specific π -activation profile. The alkyne moiety first coordinates with the Ir(III) center, forming a highly electrophilic transient intermediate. The tethered olefin then undergoes a nucleophilic addition (intramolecular cyclization) to form a cyclic intermediate. A subsequent isomerization yields an iridium alkylidene complex, which undergoes a critical 1,2-hydride shift and metal elimination to afford the azabicyclo[5.1.0]octene product[3].

Figure 1: Mechanistic pathway of Ir(III)-catalyzed 1,7-enyne cycloisomerization.

Self-Validating Experimental Protocol

Adapted from Zhao et al. (2020)[3]

Reagents & Equipment: N-tethered 1,7-enyne (0.3 mmol), [IrCp*Cl2]2 (10 mol%), dry solvent (e.g., Toluene or DCE, 2.0 mL), Schlenk tube, argon atmosphere.

• Preparation: Flame-dry a Schlenk tube equipped with a magnetic stir bar and a rubber septum under vacuum, then backfill with argon.

• Catalyst Loading: Charge the tube with the 1,7-enyne substrate (0.3 mmol) and [IrCp*Cl2]2 (10 mol%).

• Solvent Addition: Inject the dry solvent (2.0 mL) via syringe. The reaction mixture should become homogeneous.

• Cycloisomerization: Stir the mixture at the optimized temperature (typically 80–100 °C depending on substitution) for 5 hours. Validation cue: Monitor the consumption of the starting enyne via TLC (UV/KMnO4 active).

• Workup: Cool the reaction to room temperature. Filter the crude mixture through a short pad of Celite to remove precipitated iridium species, washing with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (silica gel, EtOAc/hexane gradient) to isolate the azabicyclo[5.1.0]octene derivative (Typical yield: 50–72%).

Strategy II: Titanium-Mediated Kulinkovich-de Meijere Reaction

Mechanistic Rationale & Causality

The Kulinkovich-de Meijere reaction is the premier method for synthesizing cyclopropylamines from carboxylic amides. When applied to amides bearing a tethered terminal olefin, it facilitates an elegant intramolecular cascade to form bicyclic systems[4].

The reaction is driven by the in situ generation of a low-valent titanacyclopropane intermediate, formed by the reaction of Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) with a Grignard reagent (e.g., cyclohexylmagnesium chloride). Crucial Divergence: As established by Augustowska et al., the reaction exhibits extreme chemoselectivity depending on the heteroatom. Carboxylic amides react relatively slowly with the titanacyclopropane, allowing the tethered olefin to trap the intermediate intramolecularly, yielding the 2-azabicyclo[5.1.0]octane. In stark contrast, thioamides react so rapidly with the titanium species that the intramolecular olefin trapping is outcompeted, resulting exclusively in reductive alkylation to form a secondary amine[5].

Figure 2: Divergent Kulinkovich-de Meijere pathways for amides vs. thioamides.

Self-Validating Experimental Protocol

Adapted from Augustowska et al. (2012)[5]

Reagents & Equipment: N-(hex-5-en-1-yl)-N-(2-methoxyethyl)acetamide (1.00 mmol, 199 mg), Ti(OiPr)4​ (1.50 equiv, 444 µL), Cyclohexylmagnesium chloride (2.03 M in Et2​O , 4.00 equiv, 1.97 mL), dry THF (20 mL).

• Initiation: To a stirred solution of the amide (1.00 mmol) and Ti(OiPr)4​ (1.50 equiv) in dry THF (20 mL) at 0 °C under nitrogen, add the Grignard reagent dropwise over 5 minutes.

• Visual Validation (Critical): During the Grignard addition, the solution will transition from clear to yellow , then dark yellow , indicating the formation of the active titanacyclopropane species.

• Propagation: Remove the cold bath. Stir the reaction mixture at 20 °C for 60 minutes. Visual cue: The solution will sequentially turn brown, dark brown, and finally black as the reaction reaches completion.

• Quenching & Oxidation: Add H2​O (0.2 mL) to quench the reaction. Expose the flask to ambient air and stir for 15 minutes. Visual cue: The black mixture will undergo near-complete decolouration as the low-valent titanium oxidizes.

• Filtration: Filter the mixture through a stratified short pad (sand at the bottom, Na2​SO4​ in the middle, Celite at the top). Rinse the pad thoroughly with Et2​O (25 mL).

• Acid-Base Extraction: Concentrate the filtrate to yield crude orange crystals. Dissolve in EtOAc (20 mL) and extract with 1 N aqueous HCl (3 × 15 mL). Basify the combined aqueous layers to pH ≥ 10 using NaOH pellets. Extract the basic aqueous phase with EtOAc (3 × 20 mL).

• Isolation: Dry the combined organic phases over Na2​SO4​ , filter, and concentrate. Purify via flash chromatography (silica gel pre-treated with Et3​N , EtOAc/heptane 20%) to yield pure 2-(2-methoxyethyl)-1-methyl-2-azabicyclo[5.1.0]octane.

Comparative Data Analysis

To guide synthetic route selection, the quantitative and qualitative metrics of both methodologies are summarized below:

Metric	Iridium-Catalyzed Cycloisomerization	Titanium-Mediated Kulinkovich-de Meijere
Precursor Type	N-tethered 1,7-enynes	N-tethered carboxylic amides
Key Reagents	[IrCp*Cl2]2 (Catalytic, 10 mol%)	Ti(OiPr)4​ (1.5 eq), Grignard (4.0 eq)
Primary Bond Formation	C-C bond formation via π -activation	C-C bond formation via metallacycle
Typical Yield Range	50% – 72%	21% – 55% (Highly substrate dependent)
Product Saturation	Yields Azabicyclo[5.1.0]octene	Yields Azabicyclo[5.1.0]octane
Scalability	Demonstrated up to 2-gram scale without yield loss	Generally limited to millimole scale due to stoichiometry
Chemoselectivity Notes	Tolerates internal alkenes; fails with internal alkynes	Strictly requires amides; thioamides fail completely

Conclusion

The synthesis of the 2-azabicyclo[5.1.0]octane scaffold requires precise control over reaction thermodynamics to force the formation of a strained cyclopropane fused to a medium-sized ring. The Iridium-catalyzed cycloisomerization offers a highly scalable, catalytic approach ideal for generating unsaturated octene derivatives. Conversely, the Kulinkovich-de Meijere reaction provides direct access to the fully saturated octane scaffold, though it requires stoichiometric titanium and careful management of highly reactive intermediates. By understanding the mechanistic causality behind these protocols, researchers can effectively leverage this privileged scaffold in next-generation drug discovery pipelines.

References

• PubChem: 8-Azabicyclo(5.1.0)octane | C7H13N | CID 544549 - PubChem. National Institutes of Health (NIH).1

• Zhao, S., Zang, Z.-L., Li, S., Wen, X., Wang, C., Guo, J., & He, Y. (2020): Iridium-Catalyzed Cycloisomerization of N-Tethered 1,7-Enynes: Construction of an Azabicyclo[5.1.0]octene System. The Journal of Organic Chemistry, ACS Publications.2

• Augustowska, E., Boiron, A., Deffit, J., & Six, Y. (2012): Kulinkovich-type reactions of thioamides: similar to those of carboxylic amides? Chemical Communications, Royal Society of Chemistry (RSC). 4

• Augustowska, E., Boiron, A., Deffit, J., & Six, Y. (2012) [Supplementary Info]: Electronic Supplementary Material (ESI) for Chemical Communications. Royal Society of Chemistry (RSC). 5

• Zhao, S., et al. (2020) [Methodology/Abstract]: Iridium-Catalyzed Cycloisomerization of N-Tethered 1,7-Enynes: Construction of an Azabicyclo[5.1.0]octene System. The Journal of Organic Chemistry, ACS Publications. 3

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The Stability and Degradation Kinetics of the 2-Azabicyclo[5.1.0]octane Scaffold: A Technical Guide

Executive Summary

The 2-azabicyclo[5.1.0]octane system is a highly strained, fused bicyclic framework comprising a seven-membered azepane ring and a three-membered cyclopropane ring. It is increasingly utilized as a rigid pharmacophore in medicinal chemistry and a versatile intermediate in organic synthesis[1]. While generally stable under ambient conditions, the inherent thermodynamic tension of the twist-bent bridgehead bonds renders the scaffold susceptible to specific degradation pathways under extreme pH, thermal stress, or oxidative environments[2]. This whitepaper details the structural thermodynamics, mechanistic degradation pathways, and step-by-step experimental workflows required to profile and stabilize this unique bicyclic amine.

Structural Thermodynamics and Ring Strain

The stability profile of 2-azabicyclo[5.1.0]octane is dictated by the geometric constraints of its fused [5.1.0] system. Crystallographic studies on related bicyclo[5.1.0]octanes reveal a significant shortening of the strained twist-bent bridgehead bond (C1-C7), which distorts the cyclopropane ring from an optimal equilateral geometry[3].

This structural deformation elevates the ground-state energy of the molecule. Consequently, the activation energy required for carbon-carbon (C-C) bond fission is substantially lowered. When external electrophiles or nucleophiles interact with the system, the molecule is thermodynamically driven to relieve this angular strain, leading to irreversible ring opening[4].

Mechanistic Pathways of Degradation

Understanding the causality behind the degradation of 2-azabicyclo[5.1.0]octane requires analyzing its reactivity profiles across different environmental vectors:

• Acid-Promoted Cyclopropane Ring Opening: Under low pH conditions, protonation of the cyclopropane ring or the adjacent azepane nitrogen initiates heterolytic C-C bond fission. This acid-catalyzed ring opening relieves the Baeyer strain of the three-membered ring, typically yielding substituted monocyclic azepane derivatives depending on the nucleophile present in the solvent matrix[4][5].

• Oxidative Degradation: The secondary or tertiary nitrogen within the azepane ring is highly susceptible to oxidation. Exposure to peroxides or atmospheric oxygen under thermal stress leads to the formation of N-oxides. Subsequent non-radiative decay or thermal rearrangement can trigger further fragmentation of the bicyclic system.

• Nucleophilic Attack: The electrophilic nature of the strained cyclopropane carbons makes them targets for strong nucleophiles. High pH environments can facilitate nucleophilic addition, leading to base-mediated ring expansion or opening[2][5].

Mechanistic degradation pathways of the 2-azabicyclo[5.1.0]octane scaffold.

Experimental Profiling: Forced Degradation Workflow

To accurately profile the degradation kinetics of 2-azabicyclo[5.1.0]octane derivatives, a rigorous forced degradation study aligned with ICH Q1A guidelines is required. The following self-validating protocol ensures reproducible kinetic data by isolating specific degradation vectors and ensuring mass balance.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the 2-azabicyclo[5.1.0]octane API in a biologically relevant, MS-compatible solvent (e.g., 50:50 Acetonitrile:Water) to a final working concentration of 1.0 mg/mL.

• Orthogonal Stress Application:

  • Acidic Hydrolysis: Add 0.1 N HCl to achieve pH 2.0. Incubate at 60°C. Causality: Tests the limits of the twist-bent bond against protonation-induced C-C fission[4].

  • Basic Hydrolysis: Add 0.1 N NaOH to achieve pH 12.0. Incubate at 60°C. Causality: Evaluates susceptibility to nucleophilic hydroxide attack[2].

  • Oxidative Stress: Add 3% H2​O2​ and incubate at 25°C for 24 hours in the dark. Causality: Isolates N-oxidation pathways without photolytic interference.

• Quenching: Precisely at the 24-hour mark, quench hydrolysis samples with equimolar neutralizing agents (e.g., 0.1 N NaOH for acidic samples) to halt degradation and stabilize the degradants for analysis.

• LC-HRMS Analysis: Inject samples into a Liquid Chromatography-High Resolution Mass Spectrometer. Utilize a reverse-phase C18 column. Quantify parent compound depletion via UV (if a chromophore is present) and identify the exact mass of ring-opened degradants to map the kinetic decay.

Standardized ICH Q1A forced degradation workflow for bicyclic amines.

Quantitative Stability Data

The following table summarizes the extrapolated degradation kinetics of the unfunctionalized 2-azabicyclo[5.1.0]octane scaffold under standard stress conditions.

Stress Condition	Reagent / Environment	Temp (°C)	Time	Primary Degradation Pathway	Estimated Scaffold Loss
Acidic Hydrolysis	0.1 N HCl	60	24h	Cyclopropane Ring Opening	High (>40%)
Basic Hydrolysis	0.1 N NaOH	60	24h	Nucleophilic Substitution	Moderate (10-20%)
Oxidation	3% H2​O2​	25	24h	N-Oxidation & Fragmentation	High (>50%)
Thermal	Solid State	80	7 days	Intact (Stable)	Low (<2%)
Photolytic	UV/Vis (1.2M lux hr)	25	48h	Radical-mediated opening	Low (<5%)

Formulation and Mitigation Strategies

To ensure the long-term viability of 2-azabicyclo[5.1.0]octane-containing APIs during drug development, formulation scientists must employ specific mitigation strategies:

• Aqueous pH Buffering: Liquid formulations must be maintained in tightly controlled buffers (pH 6.5 - 7.5) to prevent acid-promoted C-C bond fission[4]. Avoid citrate buffers if local pH drops are expected during lyophilization.

• Antioxidant Integration: Incorporate radical scavengers (e.g., BHT, ascorbic acid) into the excipient matrix to mitigate N-oxide formation.

• Steric Shielding (Synthetic Phase): If the scaffold proves too unstable during early discovery, medicinal chemists should synthetically introduce bulky substituents adjacent to the bridgehead carbons to sterically hinder nucleophilic attack on the cyclopropane ring[5].

Sources

• 1. Buy 8-Azabicyclo[5.1.0]octane | 286-44-2 [smolecule.com]
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Protocols & Analytical Methods

Application Notes & Protocols: Asymmetric Synthesis of Chiral 2-Azabicyclo[5.1.0]octane

Introduction: The Significance of the Chiral 2-Azabicyclo[5.1.0]octane Scaffold

The 2-azabicyclo[5.1.0]octane framework, a strained bicyclic system featuring a fused cyclopropane and piperidine ring, represents a privileged scaffold in medicinal chemistry and drug discovery. Its rigid, three-dimensional structure allows for precise spatial orientation of substituents, making it an attractive design element for creating potent and selective modulators of biological targets. The inherent chirality of this scaffold is of paramount importance, as different enantiomers of a molecule often exhibit vastly different biological activities.[1] Consequently, the development of robust and efficient methods for the asymmetric synthesis of these chiral building blocks is a critical endeavor for researchers, scientists, and drug development professionals.

This guide provides an in-depth exploration of the primary strategies for the enantioselective synthesis of 2-azabicyclo[5.1.0]octanes, with a focus on transition metal catalysis. We will delve into the mechanistic underpinnings of these transformations, provide field-proven insights into experimental design, and present detailed, reproducible protocols.

Core Strategy: Asymmetric Cyclopropanation via Metal-Catalyzed Carbene Transfer

The most direct and widely employed strategy for constructing the 2-azabicyclo[5.1.0]octane core is the asymmetric cyclopropanation of a suitable nitrogen-containing five-membered olefin. This transformation is most effectively achieved through the use of chiral transition metal catalysts that decompose a diazo compound to generate a transient metal-carbene intermediate, which is then transferred to the alkene substrate. Dirhodium(II) tetracarboxylate complexes have emerged as the catalysts of choice for this purpose, offering unparalleled control over both diastereoselectivity and enantioselectivity.[2]

The Dirhodium(II)-Catalyzed Asymmetric Cyclopropanation: A Mechanistic Overview

The catalytic cycle, a cornerstone of modern asymmetric synthesis, provides a framework for understanding this powerful transformation. The reaction is initiated by the reaction of the dirhodium(II) catalyst with a diazo compound, typically an aryldiazoacetate, leading to the extrusion of dinitrogen gas and the formation of a chiral rhodium-carbene intermediate.[3] This highly reactive species is the key to the entire process. The chiral ligands surrounding the rhodium centers create a sterically and electronically defined pocket that dictates the trajectory of the incoming alkene. The alkene then coordinates to the electrophilic carbene and undergoes migratory insertion to form the cyclopropane ring, regenerating the active catalyst for the next cycle.

The enantioselectivity of the process is determined during the carbene transfer step, where the chiral catalyst environment favors one facial approach of the alkene over the other. The choice of chiral ligand is therefore the most critical parameter for achieving high levels of asymmetric induction.[4]

Figure 1: Catalytic cycle for Rh(II)-catalyzed cyclopropanation.

Key Experimental Parameters and Their Rationale

Achieving high yields and selectivities in these reactions requires careful control over several parameters. The causality behind these choices is critical for robust and reproducible results.

• The Chiral Ligand: The structure of the chiral ligand on the dirhodium catalyst is the primary determinant of enantioselectivity. Prolinate-derived ligands, such as in tetrakis[N-[(4-dodecylphenyl)sulfonyl]-(L)-prolinato]dirhodium (Rh₂(S-DOSP)₄), are exceptionally effective.[4] The dodecylphenylsulfonyl groups create a well-defined chiral pocket that effectively shields one face of the reactive carbene, forcing the alkene to approach from the less hindered direction.

• The Diazo Compound: Donor/acceptor carbenes, generated from diazoacetates bearing both an electron-donating group (e.g., aryl, vinyl) and an electron-withdrawing group (e.g., ester), are highly stabilized and selective.[3] This stabilization tempers the reactivity of the carbene, reducing non-selective side reactions and enhancing the influence of the chiral catalyst on the reaction outcome.

• The Alkene Substrate: The reaction requires an N-protected tetrahydropyridine derivative. The choice of the nitrogen protecting group (e.g., Boc, Cbz) is important for solubility and can subtly influence the electronic properties of the double bond.

• Solvent and Temperature: Non-coordinating, low-polarity solvents like pentane or dichloromethane are generally preferred to avoid competitive binding to the rhodium catalyst.[4] Reactions are often run at or below room temperature to maximize enantioselectivity, as lower temperatures amplify the energetic differences between the diastereomeric transition states leading to the two enantiomers.

• Rate of Addition: This is a crucial practical consideration. Diazo compounds are energetic and can decompose or dimerize if their concentration becomes too high.[2] Therefore, the diazo compound is always added slowly (e.g., via syringe pump) to a solution of the catalyst and the alkene. This ensures that the concentration of the reactive rhodium-carbene intermediate remains low and that it reacts preferentially with the alkene substrate.

Catalyst Performance Data

The selection of the optimal catalyst is substrate-dependent. The table below summarizes the performance of several common dirhodium(II) catalysts in asymmetric cyclopropanation reactions, illustrating the profound impact of ligand structure on enantioselectivity.

Catalyst	Diazo Compound Substrate	Alkene Substrate	Yield (%)	ee (%)	Reference
Rh₂(S-DOSP)₄	Methyl Phenyldiazoacetate	Styrene	>95	>98	[4]
Rh₂(S-PTAD)₄	Methyl o-tolyldiazoacetate	Styrene	>90	94	[3]
Rh₂(R-BNP)₄	Methyl 3-methoxyphenyldiazoacetate	Styrene	>90	90	[3]
Rh₂(S-TCPTAD)₄	Ethyl 2-diazo-3-butenoate	Acrylonitrile	85	98	[5]

Data presented is for analogous cyclopropanation reactions to demonstrate catalyst efficacy. Specific yields and ee's for the 2-azabicyclo[5.1.0]octane system will depend on the exact N-protected tetrahydropyridine substrate.

Experimental Protocol: Asymmetric Synthesis of a Chiral 2-Azabicyclo[5.1.0]octane Derivative

This protocol describes a general procedure for the Rh₂(S-DOSP)₄-catalyzed asymmetric cyclopropanation of N-Boc-1,2,3,4-tetrahydropyridine with methyl phenyldiazoacetate.

Materials and Reagents

• Dirhodium(II) tetrakis[N-[(4-dodecylphenyl)sulfonyl]-(L)-prolinate] (Rh₂(S-DOSP)₄)

• N-Boc-1,2,3,4-tetrahydropyridine

• Methyl phenyldiazoacetate

• Anhydrous Dichloromethane (DCM) or Pentane

• Anhydrous Sodium Sulfate or Magnesium Sulfate

• Silica Gel (for column chromatography)

• Hexanes, Ethyl Acetate (for chromatography)

• Syringe pump

• Standard glassware (round-bottom flask, dropping funnel, etc.) under an inert atmosphere (Nitrogen or Argon)

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add N-Boc-1,2,3,4-tetrahydropyridine (1.0 eq) and the chiral dirhodium catalyst Rh₂(S-DOSP)₄ (0.5 - 1.0 mol%).

• Solvent Addition: Add anhydrous dichloromethane (to make a ~0.1 M solution with respect to the alkene). Stir the mixture under an inert atmosphere until all solids are dissolved.

• Preparation of Diazo Solution: In a separate dry flask, dissolve methyl phenyldiazoacetate (1.1 eq) in a portion of the anhydrous dichloromethane. Load this solution into a gas-tight syringe for use with a syringe pump.

• Slow Addition: Begin the slow addition of the diazo compound solution to the stirred reaction mixture via syringe pump. A typical addition time is 4 to 8 hours. Causality Note: This slow addition is critical to maintain a low concentration of the free rhodium carbene, minimizing dimerization and other side reactions, thereby maximizing the yield of the desired cyclopropane product.[4]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alkene is consumed.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to isolate the chiral 2-azabicyclo[5.1.0]octane product.

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure. Determine the enantiomeric excess (ee) of the product by analysis on a chiral stationary phase High-Performance Liquid Chromatography (HPLC) column with a suitable mobile phase.

Conclusion and Future Outlook

The dirhodium-catalyzed asymmetric cyclopropanation stands as a highly reliable and effective method for the synthesis of chiral 2-azabicyclo[5.1.0]octane derivatives.[3][4] The predictability and high levels of stereocontrol offered by catalysts like Rh₂(S-DOSP)₄ make this a go-to strategy for accessing these valuable scaffolds in an enantiomerically pure form. While rhodium catalysis is well-established, the field of asymmetric synthesis is continually evolving. Future research may focus on developing more sustainable and economical catalytic systems using earth-abundant metals or exploring novel organocatalytic pathways.[6][7] The protocols and mechanistic insights provided herein serve as a robust foundation for researchers and drug development professionals to confidently synthesize and explore the potential of this important class of chiral heterocycles.

References

• Davies, H. M. L., & Lian, Y. (2011). Guide to Enantioselective Dirhodium(II)-Catalyzed Cyclopropanation with Aryldiazoacetates. Accounts of Chemical Research, 44(8), 655-666. [Link available through PMC search, specific URL not provided in search results]

• Doyle, M. P., Hu, W., & Valenzuela, M. V. (1996). Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. Practical Enantioselective Synthesis of the Four Stereoisomers of 2-Phenylcyclopropan-1-amino Acid. Journal of the American Chemical Society, 118(33), 7865-7873. [Link]

• List, B., & Maruoka, K. (Eds.). (2021). Organocatalytic Asymmetric Synthesis of Azabicyclo[2.1.1]hexanes. Science of Synthesis: Asymmetric Organocatalysis. [Link]

• Davies, H. M. L., & Lee, G. H. (2014). Rhodium(II)-Catalyzed Asymmetric Cyclopropanation and Desymmetrization of [2.2]Paracyclophanes. Accounts of chemical research, 47(11), 3465-3477. [Link]

• Davies, H. M. L., & Lee, G. H. (2010). Rhodium-Catalyzed Enantioselective Cyclopropanation of Electron-Deficient Alkenes. Angewandte Chemie International Edition, 49(44), 8173-8176. [Link]

• Morrison, J. D., & Mosher, H. S. (1971). Asymmetric Organic Reactions. Prentice-Hall. [Link]

• Kulkarni, A. (n.d.). Chiral Organocatalysis. SlideShare. [Link]

• Li, J., et al. (2023). Asymmetric Synthesis of Axially Chiral Molecules via Organocatalytic Cycloaddition and Cyclization Reactions. Molecules, 28(11), 4306. [Link]

• Emory University. (2023). Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis. Emory Theses and Dissertations. [Link]

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Application Note: Functionalization of the 2-Azabicyclo[5.1.0]octane Nitrogen Scaffold in Medicinal Chemistry

Introduction & Structural Context

The incorporation of conformationally restricted bicyclic amines into small-molecule therapeutics is a highly effective strategy for improving metabolic stability, tuning basicity, and optimizing the 3D spatial arrangement of pharmacophores [1]. Among these, the 2-azabicyclo[5.1.0]octane scaffold—a seven-membered azepane ring fused with a cyclopropane ring—provides a unique structural motif. The cyclopropane fusion locks the otherwise flexible azepane ring into a rigidified geometry, dictating specific exit vectors for substituents attached to the N2 nitrogen.

Because the nitrogen atom is adjacent to the C1 bridgehead, functionalizing this secondary amine presents distinct steric and electronic challenges. This application note details field-proven methodologies for the functionalization of the 2-azabicyclo[5.1.0]octane nitrogen, specifically focusing on N-arylation, N-alkylation, and N-acylation. These transformations are critical for synthesizing advanced intermediates, such as those utilized in the development of monobactam antibiotics and RIPK1 inhibitors [2].

Mechanistic Insights & Causality in Reaction Design

When designing functionalization routes for 2-azabicyclo[5.1.0]octane, chemists must account for the specific microenvironment of the N2 position:

• Steric Hindrance at the Bridgehead: The proximity of the N2 nitrogen to the C1-C7-C8 cyclopropane bridgehead creates significant steric bulk. In cross-coupling reactions (e.g., Buchwald-Hartwig amination), this bulk impedes the final reductive elimination step of the catalytic cycle. Consequently, standard phosphine ligands (like PPh3 or dppf) often fail. Causality: To overcome this, bulky, electron-rich biaryl phosphine ligands (such as RuPhos or BrettPhos) or N-heterocyclic carbenes (NHCs) must be employed to accelerate reductive elimination and prevent β -hydride elimination [3].

• Cyclopropane Stability (Chemoselectivity): The [5.1.0] bicyclic system is generally stable under the strongly basic conditions required for cross-coupling (e.g., NaOtBu) and acylation. However, the cyclopropane ring can be susceptible to ring-opening under prolonged exposure to strong Lewis or Brønsted acids at elevated temperatures. Causality: For N-alkylation, harsh acidic conditions must be avoided. Mild reductive amination using Sodium triacetoxyborohydride (STAB) with catalytic acetic acid is the optimal choice, as it selectively reduces the transient iminium ion without compromising the bicyclic framework [4].

Quantitative Data & Strategy Comparison

The following table summarizes the optimal parameters and expected outcomes for the three primary nitrogen functionalization strategies.

Table 1: Comparison of N-Functionalization Strategies for 2-Azabicyclo[5.1.0]octane

Functionalization Type	Optimal Reagents / Catalysts	Temp (°C)	Yield Range	Steric Tolerance	Chemoselectivity Notes
N-Arylation	Pd2(dba)3, RuPhos, NaOtBu	80–100	65–85%	High (Requires bulky ligands)	Excellent; cyclopropane is stable to NaOtBu.
N-Alkylation	Aldehyde, NaBH(OAc)3, DCE	20–25	75–95%	Moderate (Aldehyde dependent)	High; avoids strong acids that cause ring-opening.
N-Acylation	R-COOH, HATU, DIPEA, DMF	20–25	80–98%	High	Excellent; mild amine base prevents degradation.

Experimental Protocols (Self-Validating Workflows)

The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that intermediate failures are caught before proceeding to subsequent steps.

Protocol A: N-Arylation via Buchwald-Hartwig Cross-Coupling

Objective: Couple 2-azabicyclo[5.1.0]octane with an aryl halide to form an N-aryl derivative.

• Preparation of the Catalytic Species: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd2(dba)3 (2.5 mol%, 0.025 eq) and RuPhos (5 mol%, 0.05 eq). Add anhydrous Toluene (2 mL/mmol) and stir at room temperature for 15 minutes until the solution turns a deep, homogeneous red/orange. Validation Check: Failure to achieve a homogeneous color indicates oxidized or degraded catalyst/ligand.

• Substrate Addition: Add the aryl bromide (1.0 eq) and 2-azabicyclo[5.1.0]octane (1.2 eq) to the mixture.

• Base Addition & Degassing: Add Sodium tert-butoxide (NaOtBu) (1.5 eq). Subject the mixture to three freeze-pump-thaw cycles to rigorously exclude oxygen.

• Heating: Heat the reaction mixture to 90 °C in an oil bath for 12–16 hours.

• Monitoring: Monitor via LC-MS. Validation Check: Look for the mass of the product and the absence of the starting aryl bromide. If the unreacted amine remains but the aryl bromide is consumed, hydrodehalogenation has occurred (indicating poor reductive elimination).

• Workup: Cool to room temperature, dilute with EtOAc, filter through a pad of Celite to remove palladium black, and concentrate. Purify via flash column chromatography.

Workflow and catalytic cycle for Pd-catalyzed N-arylation of 2-azabicyclo[5.1.0]octane.

Protocol B: N-Alkylation via Reductive Amination

Objective: Alkylate the N2 nitrogen using an aldehyde to yield a tertiary amine, avoiding cyclopropane ring-opening.

• Iminium Formation: Dissolve 2-azabicyclo[5.1.0]octane (1.0 eq) and the target aldehyde (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (5 mL/mmol). Add glacial acetic acid (1.2 eq) to catalyze iminium ion formation.

• Pre-Stirring: Stir the mixture at room temperature for 2 hours. Validation Check: Take a small aliquot, quench with NaHCO3, and analyze by GC-MS or LC-MS to confirm the complete consumption of the starting amine and formation of the iminium/enamine intermediate.

• Reduction: Cool the mixture to 0 °C. Add Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise over 10 minutes. The mild nature of STAB prevents the reduction of unreacted aldehyde while selectively reducing the iminium ion.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for an additional 4–6 hours.

• Workup: Quench carefully with saturated aqueous NaHCO3 (until gas evolution ceases). Extract with dichloromethane (DCM), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Two-step reductive amination workflow emphasizing iminium ion formation.

Protocol C: N-Acylation (Amide Bond Formation)

Objective: Synthesize an amide derivative using standard peptide coupling conditions.

• Activation: In a dry flask, dissolve the corresponding carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (3 mL/mmol). Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 10 minutes at room temperature to form the active O-At ester.

• Coupling: Add 2-azabicyclo[5.1.0]octane (1.0 eq) to the activated acid solution. Stir at room temperature for 2–4 hours.

• Monitoring: Check reaction progress via TLC (Ninhydrin stain). Validation Check: The secondary amine will stain actively with Ninhydrin; the disappearance of this spot confirms complete acylation.

• Workup: Dilute the reaction with EtOAc and wash sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO3, and brine (to remove DMF). Dry the organic layer and concentrate.

References

• Title: C–N bond cleavage, skeletal editing, and N–O bond formation in bicyclic amines Source: Organic & Biomolecular Chemistry (RSC) URL: [Link]

• Title: Monobactams and methods of their synthesis and use (WO2015103583A1)

• Title: Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Synthesis and pharmacological evaluation of a new 2-azabicyclo[3.3.0]octane derivative Source: Journal of the Brazilian Chemical Society (SciELO) URL: [Link]

Application Note: Regioselective Ring-Opening Reactions of 2-Azabicyclo[5.1.0]octane Scaffolds

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary

The 2-azabicyclo[5.1.0]octane ring system—comprising a cyclopropane ring fused to a seven-membered azepane core—is a highly valuable, conformationally restricted scaffold in modern drug discovery[1]. While saturated azepanes are critical pharmacophores, their inherent flexibility often incurs entropic penalties during target binding. The fused cyclopropane rigidifies the macrocyclic conformation and serves as a reactive linchpin for late-stage diversification. This application note details the mechanistic principles and validated protocols for the regioselective nucleophilic ring-opening of 2-azabicyclo[5.1.0]octane-8-carboxylates to access heavily functionalized azepane derivatives.

Mechanistic Causality: The Donor-Acceptor Paradigm

To successfully manipulate the 2-azabicyclo[5.1.0]octane scaffold, one must exploit its inherent electronic bias. When functionalized with an electron-withdrawing group (EWG) such as an ester at the C8 position, the system functions as a classic Donor-Acceptor Cyclopropane (DAC) [2].

• The Push-Pull Dynamic: The nitrogen atom at the 2-position acts as the electron donor, while the C8-carboxylate acts as the electron acceptor. This "push-pull" electronic relationship severely weakens the shared C1-C8 or C7-C8 bonds[3].

• Catalytic Activation: The ring-opening event is typically catalyzed by Lewis acids (e.g., Sc(OTf)3​ , Yb(OTf)3​ ) or strong hydrogen-bond donors like hexafluoroisopropanol (HFIP)[3]. The catalyst coordinates to the C8-ester carbonyl, amplifying the electrophilicity of the cyclopropane ring.

• Heterolytic Cleavage & Trapping: The nitrogen lone pair assists in the heterolytic cleavage of the adjacent C-C bond, generating a stabilized zwitterionic or iminium-like intermediate[2]. Subsequent trapping by a nucleophile (e.g., indoles, thiols, or alcohols) occurs regioselectively at the more electronically deficient carbon, yielding C7-substituted azepanes.

This DAC-driven mechanism is distinct from the metallate shifts or borylation-driven ring openings observed in related 8-azabicyclo[5.1.0]octane systems[4], highlighting the unique reactivity of the 2-aza isomer.

Mechanistic pathway of the donor-acceptor cyclopropane ring-opening.

Quantitative Data: Reaction Optimization

The efficiency and regioselectivity of the ring-opening reaction depend heavily on the choice of catalyst and nucleophile. Table 1 summarizes typical optimization parameters for the ring-opening of ethyl 2-azabicyclo[5.1.0]octane-8-carboxylate derivatives.

Table 1: Catalyst and Nucleophile Optimization for DAC Ring-Opening

Entry	Catalyst (mol %)	Nucleophile	Solvent	Temp (°C)	Yield (%)	Regioselectivity (C7:C1)
1	None	Indole (1.2 eq)	DCM	25	< 5	N/A
2	Sc(OTf)3​ (10%)	Indole (1.2 eq)	DCM	25	88	> 95:5
3	Yb(OTf)3​ (10%)	Indole (1.2 eq)	DCM	25	76	90:10
4	HFIP (Co-solvent)	Thiophenol (1.5 eq)	HFIP/DCM	25	82	> 95:5
5	BF3​⋅OEt2​ (20%)	Methanol (5.0 eq)	THF	0 to 25	65	85:15

Note: Sc(OTf)3​ consistently provides the highest yields and regiocontrol for carbon-based nucleophiles due to optimal Lewis acidity and intermediate stabilization.

Experimental Protocols

The following self-validating workflow details the synthesis of the bicyclic precursor followed by its catalytic ring-opening.

Workflow for the synthesis and nucleophilic ring-opening of 2-azabicyclo[5.1.0]octane.

Protocol 4.1: Synthesis of 2-Azabicyclo[5.1.0]octane-8-carboxylate Precursors

This step utilizes a Rhodium(II)-catalyzed cyclopropanation of a cyclic enamine/tetrahydroazepine derivative[1][5].

Reagents & Materials:

• N-protected 4,5-dihydro-3H-azepine (1.0 mmol)

• Ethyl diazoacetate (EDA, 15 mass% in toluene, 2.0 mmol)

• Rhodium(II) acetate dimer ( Rh2​(OAc)4​ ) or Rh2​(esp)2​ (0.04 mmol, 4 mol%)

• Anhydrous Dichloromethane (DCM, 5.0 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried, argon-purged 25 mL round-bottom flask, dissolve the N-protected 4,5-dihydro-3H-azepine (1.0 mmol) in anhydrous DCM (3.0 mL).

• Catalyst Addition: Add Rh2​(OAc)4​ (4 mol%) to the stirring solution. The mixture will take on a characteristic green/blue hue.

• Diazo Addition (Critical Step): Dilute EDA (2.0 mmol) in DCM (2.0 mL). Using a syringe pump, add the EDA solution dropwise over 2 hours at room temperature. Causality: Slow addition prevents the off-target dimerization of EDA to diethyl maleate/fumarate.

• Reaction Monitoring: Stir for an additional 1 hour. Validate completion via TLC (Hexanes/EtOAc 8:2); the starting azepine spot should be fully consumed.

• Workup: Filter the crude mixture through a short pad of Celite to remove the rhodium catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify via flash column chromatography to isolate the 2-azabicyclo[5.1.0]octane-8-carboxylate.

• Validation: Confirm the cyclopropane formation via 1H NMR (look for characteristic high-field cyclopropyl protons between 0.5–1.5 ppm).

Protocol 4.2: Lewis Acid-Catalyzed Nucleophilic Ring-Opening

This protocol describes the regioselective opening of the DAC utilizing Sc(OTf)3​ [2][3].

Reagents & Materials:

• Ethyl 2-azabicyclo[5.1.0]octane-8-carboxylate (0.5 mmol)

• Nucleophile (e.g., Indole, 0.6 mmol, 1.2 eq)

• Scandium(III) triflate ( Sc(OTf)3​ , 0.05 mmol, 10 mol%)

• Anhydrous Dichloromethane (DCM, 3.0 mL)

Step-by-Step Procedure:

• System Setup: Charge an oven-dried vial with the 2-azabicyclo[5.1.0]octane-8-carboxylate (0.5 mmol) and the selected nucleophile (0.6 mmol).

• Solvation: Dissolve the reactants in anhydrous DCM (3.0 mL) under an inert atmosphere.

• Activation: Add Sc(OTf)3​ (10 mol%) in one portion at room temperature. Causality: The Lewis acid immediately coordinates to the C8-ester, polarizing the cyclopropane and initiating the push-pull cascade.

• Incubation: Stir the reaction mixture at 25 °C. Monitor via TLC. Typical reactions reach completion within 2–4 hours.

• Quenching: Quench the reaction by adding saturated aqueous NaHCO3​ (2.0 mL) to neutralize the Lewis acid and halt further zwitterion formation.

• Extraction: Extract the aqueous layer with DCM ( 3×5 mL ). Dry the combined organic layers over Na2​SO4​ , filter, and concentrate.

• Validation & Isolation: Purify the crude product via silica gel chromatography. Validate the regioselective C7-addition via 2D NMR (HMBC/HSQC), ensuring the nucleophile is attached to the C7 position rather than C1.

Conclusion

The 2-azabicyclo[5.1.0]octane scaffold is a powerful intermediate in the synthesis of complex azepanes. By treating the system as a Donor-Acceptor Cyclopropane, researchers can leverage Lewis acid catalysis to drive highly regioselective nucleophilic ring-openings. Strict adherence to anhydrous conditions and slow diazo addition during the precursor synthesis ensures a robust, self-validating workflow suitable for library generation in drug discovery.

Sources

• 1. WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. uwo.scholaris.ca [uwo.scholaris.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 2-Azabicyclo[5.1.0]octane Scaffolds

Welcome to the Advanced Troubleshooting Portal. As a Senior Application Scientist, I have compiled this self-validating guide to address the thermodynamic and kinetic hurdles associated with constructing the highly strained 2-azabicyclo[5.1.0]octane core. This [5.1.0] bicyclic system—comprising a seven-membered azepane fused to a cyclopropane ring—is a highly valuable conformationally restricted pharmacophore. However, its synthesis is frequently plagued by competing ring-opening reactions, 1,2-hydride shifts, and poor catalyst turnover.

This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to ensure reproducible success in your synthetic workflows.

Diagnostic Workflow

Fig 1: Troubleshooting workflow for 2-Azabicyclo[5.1.0]octane synthesis.

Section 1: Corey-Chaykovsky Cyclopropanation of Azepane Precursors

Q: Why does my Corey-Chaykovsky cyclopropanation of methanoazepane frameworks stall at ~30% conversion, yielding mostly unreacted starting material and decomposition products?

Causality & Expert Insight: The Corey-Chaykovsky reaction relies on the generation of a sulfur ylide (e.g., dimethylsulfoxonium methylide) to attack an electrophilic double bond, followed by intramolecular displacement of DMSO. The 7-membered azepane ring introduces significant conformational flexibility, which increases the entropic barrier for the required orbital overlap during ring closure. If the ylide is generated with an overly strong base (like KOtBu) or in a purely polar aprotic solvent like DMF, the delicate equilibrium of ylide formation is disrupted, leading to rapid ylide decomposition before the slow cyclization step can occur. Utilizing a DMSO/THF co-solvent system with NaH stabilizes the ylide, allowing the construction of the methanoazepane framework on a multigram scale in 55–65% yield[2.1].

Quantitative Optimization Data

Solvent System	Base	Temperature (°C)	Yield (%)	Observation
DMF	KOtBu	25	15	Rapid ylide decomposition
THF	NaH	65	32	Incomplete conversion
DMSO/THF (1:1)	NaH	25 to 50	65	Optimal ylide stability and turnover

Self-Validating Protocol: Multigram-Scale Corey-Chaykovsky Cyclopropanation

• Ylide Generation: Suspend NaH (1.5 equiv, 60% dispersion in mineral oil) in anhydrous THF under N₂. Slowly add trimethylsulfoxonium iodide (1.5 equiv) followed by dropwise addition of anhydrous DMSO (1:1 v/v ratio with THF).

  • Validation Check: Monitor the reaction visually. The cessation of H₂ gas evolution (typically 30-45 minutes) confirms complete ylide formation. The solution should become clear and colorless.

• Substrate Addition: Cool the ylide solution to 0 °C. Add the azepane precursor (1.0 equiv) dissolved in a minimal amount of THF dropwise over 15 minutes. Slowly warm the reaction to 50 °C and stir for 12 hours.

  • Validation Check: TLC monitoring should reveal the disappearance of the UV-active starting material and the appearance of a more polar, ninhydrin-active spot (if deprotected).

• Quench and Isolation: Quench the reaction with saturated aqueous NH₄Cl at 0 °C. Extract with EtOAc, wash extensively with brine to remove DMSO, and concentrate.

  • Validation Check: ¹H NMR of the crude mixture must show characteristic high-field cyclopropane protons at δ 0.8–1.2 ppm. Absence of these peaks indicates failed ring closure.

Section 2: Iridium-Catalyzed Cycloisomerization of 1,7-Enynes

Q: When using [IrCp*Cl₂]₂ to cycloisomerize N-tethered 1,7-enynes into azabicyclo[5.1.0]octenes, I observe rapid catalyst deactivation and low yields. How can I optimize this?

Causality & Expert Insight: The [IrCp*Cl₂]₂ catalyst is highly sensitive to the coordinating nature of the N-protecting group on the enyne substrate. If the nitrogen atom is insufficiently deactivated (e.g., using a basic alkyl group like Benzyl), it will irreversibly coordinate to the electrophilic Ir(III) center, poisoning the catalyst. Furthermore, the oxidative cyclometalation step requires a non-coordinating solvent to ensure the metal center remains accessible to the alkyne and alkene moieties. Switching to a strongly electron-withdrawing protecting group (like Boc or Ts) and utilizing anhydrous chloroform (0.03M) at 50 °C prevents catalyst poisoning and efficiently generates the [5.1.0] ring system[2.2].

Fig 2: Ir-catalyzed cycloisomerization pathway for [5.1.0] scaffolds.

Quantitative Optimization Data

N-Protecting Group	Solvent	Catalyst Loading	Yield (%)	Primary Byproduct
Benzyl (Bn)	Toluene	10 mol%	<5	Catalyst poisoning (N-coordination)
Tosyl (Ts)	DCE	10 mol%	45	1,2-H shift alkene
Boc	CHCl₃	10 mol%	92	None (Clean conversion)

Self-Validating Protocol: Iridium-Catalyzed Construction of Azabicyclo[5.1.0]octene

• Catalyst Activation: To a dried Schlenk tube equipped with a magnetic stirrer, add the N-Boc-1,7-enyne (1.0 equiv) and [IrCp*Cl₂]₂ (0.1 equiv). Replace the atmosphere with nitrogen via 3 vacuum/backfill cycles.

  • Validation Check: The solid mixture should remain stable under N₂. Ensure rigorous exclusion of moisture, as water can prematurely protonate the Ir-carbenoid intermediate.

• Cycloisomerization: Inject anhydrous CHCl₃ to achieve a 0.03 M concentration. Heat the mixture at 50 °C in an oil bath.

  • Validation Check: The solution will turn a deep orange/red upon active Ir(III) complex formation. Monitor the reaction via IR spectroscopy; the disappearance of the terminal alkyne stretch at ~2100 cm⁻¹ indicates complete consumption of the starting material.

• Purification: Cool to room temperature, filter through a short pad of silica gel to remove the iridium catalyst (eluting with EtOAc), and concentrate.

  • Validation Check: HRMS (ESI) must confirm the exact mass of the cycloisomerized product (e.g., [M + Na]⁺).

Section 3: Rhodium-Catalyzed Intramolecular Cyclopropanation

Q: During Rh(II)-catalyzed intramolecular cyclopropanation of N-sulfonyltriazoles, my substrate undergoes a 1,2-hydride shift instead of forming the desired cyclopropane. What drives this, and how do I prevent it?

Causality & Expert Insight: This is a classic kinetic versus thermodynamic competition driven by conformational strain. The Rh-carbenoid intermediate generated from the N-sulfonyltriazole is highly electrophilic. For cyclopropanation to occur, the pendant alkene must be conformationally pre-organized to attack the carbenoid center. If the tether allows too much rotational freedom, or if the transition state to the [5.1.0] system is sterically encumbered, the system will rapidly undergo a 1,2-hydride shift to form a more stable alkene, dissipating the carbenoid energy without forming the strained cyclopropane.

Computational DFT studies have shown that modifying the N-protecting group (e.g., switching from an N-H to an N-Boc indole triazole) significantly alters the ground-state conformation. The steric bulk of the Boc group forces the alkene into the reactive trajectory, lowering the activation energy for cyclopropanation relative to the 1,2-H shift pathway[2.4]. Always ensure your substrate is conformationally biased toward the folded state prior to adding the Rh(II) catalyst.

References

• "Iridium-Catalyzed Cycloisomerization of N-Tethered 1,7-Enynes: Construction of an Azabicyclo[5.1.0]octene System." The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• "Total Synthesis of (−)-Rauvomine B via a Strain-Promoted Intramolecular Cyclopropanation." Journal of the American Chemical Society. Available at:[Link]

Technical Support Center: Synthesis of 2-Azabicyclo[5.1.0]octane

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Azabicyclo[5.1.0]octane and its derivatives. This document provides in-depth troubleshooting advice and frequently asked questions to address common challenges related to by-product formation in this valuable synthetic scaffold.

Introduction

The 2-Azabicyclo[5.1.0]octane core is a conformationally constrained structural motif of significant interest in medicinal chemistry. Its synthesis, most commonly approached via intramolecular cyclopropanation of a cyclohexene-derived precursor, can be accompanied by the formation of several by-products that complicate purification and reduce yields. This guide provides a systematic approach to identifying, understanding, and mitigating the formation of these unwanted impurities.

Core Synthesis Strategy: Intramolecular Cyclopropanation

A prevalent and effective method for the synthesis of the 2-Azabicyclo[5.1.0]octane ring system is the transition-metal-catalyzed intramolecular cyclopropanation of an appropriate N-cyclohexenyl-α-diazoacetamide. Rhodium(II) catalysts, in particular, have demonstrated considerable efficacy in promoting this transformation. The general reaction scheme is depicted below:

Caption: General reaction scheme for the synthesis of 2-Azabicyclo[5.1.0]octane.

Troubleshooting Guide: Common By-products and Solutions

This section details the most frequently encountered by-products in the synthesis of 2-Azabicyclo[5.1.0]octane via intramolecular cyclopropanation, their mechanistic origins, and strategies for their suppression.

Issue 1: Formation of Diastereomers (Endo/Exo Isomers)

Observation: You observe two distinct product spots on TLC or two closely eluting peaks in LC/GC analysis, both corresponding to the mass of the desired 2-Azabicyclo[5.1.0]octane.

Probable Cause: The formation of both endo and exo diastereomers of the bicyclic product is a common outcome in intramolecular cyclopropanation reactions. The stereoselectivity is influenced by the catalyst, solvent, and the steric and electronic properties of the substrate.

Mechanistic Insight: The approach of the alkene to the rhodium carbene intermediate determines the stereochemical outcome. Steric hindrance and electronic interactions in the transition state dictate which diastereomer is favored.

Solutions:

Strategy	Rationale	Experimental Protocol
Catalyst Selection	The ligands on the rhodium catalyst play a crucial role in controlling the stereoselectivity of the cyclopropanation. Bulky ligands can create a more sterically demanding environment, favoring the formation of one diastereomer over the other.	Screen a variety of rhodium(II) catalysts such as Rh₂(OAc)₄, Rh₂(esp)₂, or chiral dirhodium carboxamidates. The use of chiral catalysts can also induce high levels of enantioselectivity if a specific enantiomer is desired.
Solvent Optimization	The polarity and coordinating ability of the solvent can influence the conformation of the transition state and, consequently, the diastereomeric ratio.	Test a range of solvents with varying polarities, such as dichloromethane (DCM), toluene, or tetrahydrofuran (THF). Non-coordinating solvents often provide better selectivity.
Temperature Control	Lower reaction temperatures can enhance diastereoselectivity by increasing the energy difference between the diastereomeric transition states.	Conduct the reaction at reduced temperatures (e.g., 0 °C or -78 °C). Note that lower temperatures may require longer reaction times.

Issue 2: C-H Insertion By-product Formation

Observation: A significant impurity is observed with the same mass as the starting material (an isomer). This is particularly common with sterically hindered substrates.

Probable Cause: The rhodium carbene intermediate is highly reactive and can undergo intramolecular C-H insertion into an adjacent C-H bond, competing with the desired cyclopropanation.

Mechanistic Insight: This side reaction is a known competitive pathway in rhodium-catalyzed carbene chemistry. The proximity and accessibility of C-H bonds relative to the double bond influence the product distribution.

Caption: Competing reaction pathways for the rhodium carbene intermediate.

Solutions:

Strategy	Rationale	Experimental Protocol
Catalyst Choice	Catalysts with more sterically demanding ligands can disfavor the transition state for C-H insertion.	The use of catalysts like Rh₂(TPA)₄ (dirhodium tetrakis(triphenylacetate)) has been shown to suppress β-hydride elimination, a related C-H activation process, and can be effective in minimizing C-H insertion.[1]
Substrate Design	If possible, modify the substrate to disfavor C-H insertion. For example, introduce steric bulk near the potential insertion sites.	This is a more involved strategy that would need to be considered during the planning of the synthesis.
Reaction Conditions	Lowering the reaction temperature can sometimes favor the desired cyclopropanation pathway.	Perform the reaction at the lowest temperature that still allows for a reasonable reaction rate.

Issue 3: Intramolecular [3+2] Cycloaddition By-product

Observation: Formation of a five-membered ring by-product is observed, often with N-allylic diazoacetamides.

Probable Cause: The diazo compound can act as a 1,3-dipole and undergo a [3+2] cycloaddition with the alkene, competing with carbene formation.

Mechanistic Insight: This is a concerted or stepwise cycloaddition reaction that is thermally or catalytically promoted. It is a known side reaction for N-allylic diazoacetamides.[2]

Solutions:

Strategy	Rationale	Experimental Protocol
Catalyst Selection	A highly active cyclopropanation catalyst can favor the carbene pathway over the cycloaddition pathway.	Dirhodium(II) carboxamidate catalysts are often effective in promoting the desired intramolecular cyclopropanation.[3]
Slow Addition of Diazo Compound	Maintaining a low concentration of the diazo compound in the reaction mixture can minimize the bimolecular cycloaddition reaction.	Add the diazoacetamide solution slowly to the heated solution of the catalyst using a syringe pump.

Frequently Asked Questions (FAQs)

Q1: My reaction is very slow and gives a low yield of the desired 2-Azabicyclo[5.1.0]octane. What can I do?

A1: Several factors could contribute to a sluggish reaction and low yield:

• Catalyst Activity: Ensure your rhodium catalyst is active. Old or improperly stored catalysts can lose activity. Consider purchasing a fresh batch or using a more active catalyst like Rh₂(esp)₂.

• Purity of Starting Materials: Impurities in your N-cyclohexenyl-α-diazoacetamide precursor can inhibit the catalyst. Ensure your starting material is pure before use.

• Solvent Quality: Use anhydrous, high-purity solvents. Traces of water or other coordinating impurities can deactivate the catalyst.

• Temperature: While lower temperatures can improve selectivity, they also slow down the reaction rate. You may need to find an optimal balance between temperature and reaction time. Consider a slow increase in temperature after the addition of the diazo compound is complete.

Q2: How can I effectively separate the endo and exo diastereomers of 2-Azabicyclo[5.1.0]octane?

A2: The separability of diastereomers depends on their structural differences.

• Chromatography: Flash column chromatography on silica gel is the most common method. You may need to screen different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to achieve good separation. Using a high-performance liquid chromatography (HPLC) system with a suitable column can also be very effective for both analytical and preparative separations.

• Crystallization: If one of the diastereomers is a solid, fractional crystallization can be an effective purification method.

• Derivatization: In some cases, derivatizing the mixture (e.g., by acylation of the nitrogen) can lead to derivatives with different physical properties that are easier to separate. The protecting group can then be removed after separation.

Q3: Are there alternative synthetic routes to 2-Azabicyclo[5.1.0]octane that might avoid these by-products?

A3: Yes, other strategies can be considered, although they may present their own challenges:

• Simmons-Smith Cyclopropanation: This classic method uses a zinc-copper couple and diiodomethane to cyclopropanate an alkene.[4][5] Applying this to a suitable N-protected cyclohexene derivative could be a viable route. However, the reaction can sometimes be low-yielding and issues with diastereoselectivity can still arise.

• Intramolecular Michael Addition: If a suitable precursor with a nucleophilic nitrogen and an activated alkene can be synthesized, an intramolecular Michael addition could form the desired bicyclic system.[4]

• Photochemical [2+2] Cycloaddition: Intramolecular [2+2] photocycloaddition of aza-dienes has been used to synthesize other azabicyclic systems and could potentially be adapted.

Q4: What analytical techniques are best for identifying the by-products?

A4: A combination of techniques is usually necessary for unambiguous structure elucidation:

• NMR Spectroscopy (¹H, ¹³C, COSY, HSQC, NOESY): NMR is the most powerful tool for determining the structure and stereochemistry of your products and by-products. NOESY experiments can be particularly useful for differentiating between endo and exo isomers by observing through-space proton-proton interactions.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can confirm the elemental composition of your products and by-products.

• Infrared (IR) Spectroscopy: IR can help identify key functional groups and can sometimes distinguish between isomers based on subtle differences in their vibrational frequencies.

• X-ray Crystallography: If you can obtain a single crystal of a product or by-product, X-ray crystallography provides definitive structural and stereochemical information.

References

• Diastereoselective Cyclopropanation with Secondary Diazoacetamides to Access endo-Azabicyclo[3.1.0]hexane-6-carboxamides. PMC.
• Stereoselective Cyclopropanation Reactions.
• Highly Enantioselective Intramolecular Cyclopropanation Reactions of N-Allylic-N-methyldiazoacetamides Catalyzed by Chiral Dirhodium(II)
• Enantioselective Intramolecular Cyclopropanations of Allylic and Homoallylic Diazoacetates and Diazoacetamides Using Chiral Dirh. ElectronicsAndBooks.
• Stereoselective Intramolecular Cyclopropanation of α-Diazoacetates via Co(II)
• Synthesis and characterization of bicyclo[1.1.0]butane amides and 5-methylene-3-azabicyclo[5.1.0]octan-4-ones as covalent modifiers. PubMed.
• The Intramolecular Michael Reaction. Organic Reactions.
• Accessing the 5-methylene-3-azabicyclo[5.1.0]octan-4-one scaffold via strain-release-driven transformation for covalent drug discovery. American Chemical Society.
• Rhodium-Catalyzed Intramolecular Cyclopropanation of Trifluoromethyl- and Pentafluorosulfanyl-Substituted Allylic Cyanodiazoacet
• Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. PMC.
• Rhodium-catalyzed Enantioselective Cyclopropanation of Electron Deficient Alkenes. Unknown Source.
• Stereoselective cyclopropanation of enamides via C–C bond cleavage of cyclopropenes. Organic Chemistry Frontiers (RSC Publishing).
• Synthesis and Pharmacological Evaluation of a New 2-Azabicyclo[3.3.
• Rhodium-catalyzed enantioselective cyclopropanation of olefins with N-sulfonyl 1,2,3-triazoles. Semantic Scholar.
• Synthesis of 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. PubMed.
• Facile Synthesis of the Trans-Fused Azabicyclo[3.3.
• Metal-catalyzed cyclopropan
• Straightforward Access to the Dispirocyclic Framework via Regioselective Intramolecular Michael Addition. MDPI.
• Rh-Catalyzed Intermolecular Cyclopropanation with α-Alkyl-α-diazoesters: Catalyst-Dependent Chemo- and Diastereoselectivity. Organic Chemistry Portal.
• Rhodium-Catalyzed Intramolecular C-H Insertion of α-Aryl-α-diazo Ketones. Organic Chemistry Portal.
• Rhodium-Catalyzed Cyclopropanation of Alkenes with Dimethyl Diazomalonate | Request PDF.
• Synthesis of bicyclo[2.2.2]oct-5-en-2-ones via a tandem intermolecular Michael addition intramolecular aldol process (a bridged Robinson annulation). UCLA – Chemistry and Biochemistry.
• 2-Azabicyclo[3.2.
• (PDF) 2-Azabicyclo[3.2.1]octane scaffold: Synthesis and Applications.

Sources

• 1. Rh-Catalyzed Intermolecular Cyclopropanation with α-Alkyl-α-diazoesters: Catalyst-Dependent Chemo- and Diastereoselectivity [organic-chemistry.org]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. organicreactions.org [organicreactions.org]
• 5. Rhodium-Catalyzed Intramolecular Cyclopropanation of Trifluoromethyl- and Pentafluorosulfanyl-Substituted Allylic Cyanodiazoacetates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 2-Azabicyclo[5.1.0]octane Synthesis & Yield

Welcome to the Technical Support Center for the synthesis of the 2-azabicyclo[5.1.0]octane scaffold. This unique bicyclic framework—comprising a fused 7-membered azepine and a 3-membered cyclopropane ring—is a highly valuable conformationally restricted building block in drug discovery. However, the entropic penalties and steric constraints associated with 7-membered rings often lead to poor cyclopropanation yields, catalyst poisoning, and unwanted side reactions.

This guide provides field-proven troubleshooting insights, quantitative data comparisons, and self-validating protocols to help you optimize your reaction conditions.

I. Quantitative Comparison of Synthetic Strategies

To select the optimal route for your specific substrate, review the quantitative parameters of the three primary methodologies used to construct the 2-azabicyclo[5.1.0]octane framework.

Synthetic Methodology	Key Reagents & Catalyst	Expected Yield	Primary Side Products	Best Application
Corey–Chaykovsky Cyclopropanation [1]	Trimethylsulfoxonium iodide, NaH, DMSO	55–65%	Hydrolyzed ylide, unreacted azepine	Multigram scale-up, electron-deficient azepines
Rh(II)-Catalyzed Diazo Addition [3]	Rh₂(OAc)₄, Ethyl diazoacetate (EDA)	60–75%	Diethyl maleate/fumarate (dimers)	High stereoselectivity, unactivated alkenes
Kulinkovich–de Meijere Reaction [2]	Ti(OiPr)₄, Cyclopentylmagnesium bromide	< 40%	Reductive alkylation products	Intramolecular thioamide cyclization

II. Synthetic Workflow Decision Tree

Decision tree for selecting a 2-Azabicyclo[5.1.0]octane synthesis route.

III. Troubleshooting Guides & FAQs

A. Corey–Chaykovsky Cyclopropanation

Q: Why is my cyclopropanation of methanoazepanes stalling at 30% yield with significant starting material recovery? A: This is a classic issue of ylide degradation. The Corey-Chaykovsky reaction relies on the in situ generation of dimethylsulfoxonium methylide. If your base (e.g., NaH) is degraded or the DMSO is not strictly anhydrous, the ylide hydrolyzes before it can attack the electron-deficient tetrahydroazepine double bond. Furthermore, temperature control is critical; the ylide decomposes rapidly above room temperature. For multigram scales, maintain the ylide generation at 10 °C, and ensure the azepine substrate is added dropwise to prevent localized thermal spikes. Optimization of these exact conditions has been shown to boost yields of methanoazepane frameworks to 55–65% [1].

B. Rhodium(II)-Catalyzed Diazo Cyclopropanation

Q: During the Rh(II)-catalyzed cyclopropanation of 4,5-dihydro-3H-azepines, I am observing a massive amount of diethyl maleate and fumarate byproducts. How do I suppress this? A: Diethyl maleate and fumarate are the dimerization products of ethyl diazoacetate (EDA). This occurs when the localized concentration of the rhodium carbenoid intermediate is too high relative to the azepine substrate. Because the 7-membered azepine ring is sterically demanding and conformationally flexible, the rate of carbenoid addition to the alkene is slower than with 5- or 6-membered rings. To favor the desired cyclopropanation, you must maintain a state of "carbenoid starvation." Use a syringe pump to add the EDA solution over 4 to 6 hours into the refluxing mixture of the azepine and Rh₂(OAc)₄ [3].

Q: My Rh(II) reaction mixture turned from green to a muddy brown, and the reaction died. What happened? A: The active Rh₂(OAc)₄ catalyst is distinctly emerald green (or blue/green depending on the solvent). A shift to brown indicates catalyst poisoning or decomposition, often caused by coordinating impurities (like unshielded amines or sulfides) in your starting azepine, or by the presence of water. Ensure your azepine nitrogen is heavily protected (e.g., with a Boc or Cbz group) to prevent the lone pair from coordinating with the electrophilic rhodium center [3].

C. Kulinkovich–de Meijere Reductive Cyclopropanation

Q: I attempted the Kulinkovich-de Meijere reaction on an N-(pent-4-enyl)thioamide to form the 5.1.0 system, but the yield is abysmal compared to my 3.1.0 hexanes. Why? A: The Kulinkovich-de Meijere reaction proceeds via a highly reactive titanacyclopropane intermediate. For smaller rings (like 2-azabicyclo[3.1.0]hexanes), the intramolecular ligand exchange and subsequent insertion are entropically favored due to the proximity of the reacting centers. However, forming the 2-azabicyclo[5.1.0]octane system requires a transition state that accommodates a highly flexible 7-membered ring. The entropic penalty for this macrocyclization-like step is severe, leading to competitive intermolecular reactions or premature hydrolysis of the titanium intermediate. This method is generally less productive for 5.1.0 systems, and we recommend switching to a Corey-Chaykovsky or Rh(II) approach for larger rings [2].

IV. Verified Experimental Protocols

Protocol 1: Multigram Corey–Chaykovsky Cyclopropanation [1]

Self-Validation Checkpoint: The generation of the ylide is visually confirmed by the cessation of hydrogen gas evolution and the formation of a clear, slightly yellow solution.

• Preparation of Ylide: To an oven-dried, argon-purged 250 mL round-bottom flask, add NaH (60% dispersion in mineral oil, 1.5 equiv). Wash the NaH with anhydrous hexane (3 × 10 mL) to remove the mineral oil, then dry under vacuum.

• Solvent Addition: Suspend the washed NaH in anhydrous DMSO (0.2 M relative to the substrate) and cool the mixture to 10 °C using an ice-water bath.

• Salt Addition: Add trimethylsulfoxonium iodide (1.5 equiv) in small portions over 15 minutes. Stir the mixture at room temperature for 1 hour until H₂ evolution completely ceases.

• Substrate Addition: Cool the mixture back to 10 °C. Dissolve the protected tetrahydroazepine (1.0 equiv) in a minimal amount of anhydrous DMSO and add it dropwise over 30 minutes.

• Reaction & Quench: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via TLC. Once complete, quench by slowly pouring the mixture into ice water. Extract with EtOAc (3 × 50 mL), wash the combined organics with brine to remove DMSO, dry over Na₂SO₄, and concentrate.

Protocol 2: Rhodium(II)-Catalyzed Diazo Addition [3]

Self-Validation Checkpoint: The reaction mixture should maintain a faint green/blue tint throughout the addition. A rapid color change to brown indicates catalyst deactivation.

• System Setup: In an oven-dried Schlenk flask under argon, dissolve the N-protected 4,5-dihydro-3H-azepine (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Catalyst Addition: Add Rh₂(OAc)₄ (0.01 to 0.05 equiv). The solution will take on a characteristic green hue. Bring the mixture to a gentle reflux.

• Carbenoid Generation: Dissolve ethyl diazoacetate (EDA, 1.5 equiv, typically 15 mass% in toluene) in anhydrous DCM (5 mL). Load this into a gas-tight syringe.

• Syringe Pump Addition: Using a syringe pump, add the EDA solution dropwise to the refluxing mixture at a rate of 1.0 mL/hour. Crucial: Fast addition will result in EDA dimerization.

• Workup: After the addition is complete, reflux for an additional hour. Cool to room temperature, filter the mixture through a short pad of Celite to remove the rhodium catalyst, and concentrate the filtrate under reduced pressure. Purify the resulting 2-azabicyclo[5.1.0]octane derivative via flash column chromatography.

V. References

• Yarmoliuk, D. V., Serhiichuk, D., Smyrnov, V., Tymtsunik, A. V., Hryshchuk, O. V., Kuchkovska, Y., & Grygorenko, O. O. "Synthesis of azabicyclo[n.1.0]alkane-derived bifunctional building blocks via the Corey–Chaykovsky cyclopropanation." Tetrahedron Letters, 59(52), 4611-4615.[Link]

• de Meijere, A., et al. "Facile Syntheses of Aminocyclopropanes: N,N-Dibenzyl-N-(2-ethenylcyclopropyl)amine." Organic Syntheses, 95 (2018): 289-309.[Link]

• Degterev, A., et al. "Bicyclic lactams and methods of use thereof." WIPO / Google Patents, WO2017004500A1 (2017).

"troubleshooting purification of 2-Azabicyclo[5.1.0]octane diastereomers"

Welcome to the Technical Support Center for Advanced Chromatographic Separations. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals dealing with the purification of 2-Azabicyclo[5.1.0]octane diastereomers .

The 2-azabicyclo[5.1.0]octane scaffold—often synthesized via Kulinkovich–de Meijere cyclopropanation [4]—presents a unique purification challenge. The fusion of a rigid cyclopropane ring to a 7-membered azepane ring severely restricts conformational flexibility. Consequently, the spatial orientation of functional groups remains highly conserved across diastereomers, resulting in nearly identical dipole moments and hydrogen-bonding capacities. This guide addresses the physicochemical causality behind these challenges and provides self-validating protocols to overcome them.

Troubleshooting Guide: Common Purification Roadblocks

Issue 1: My diastereomers perfectly co-elute on normal-phase silica gel ( ΔRf​<0.05 ). Why is this happening, and how do I fix it?

• Causality: Normal-phase chromatography relies on differences in polarity and dipole-dipole interactions with the silanol groups on the stationary phase. Because the [5.1.0] bicyclic system is conformationally locked, the overall vector sum of the dipole moments for the cis and trans diastereomers is often indistinguishable to the silica surface.

• Solution: You must artificially amplify the steric and electronic differences between the diastereomers. This is achieved via chemical derivatization using a bulky chiral auxiliary, such as (S)-(+)-2-methoxy-2-(1-naphthyl)propionic acid (M α NP acid) [2]. The massive naphthyl group creates a severe steric clash in one diastereomer but not the other, drastically altering their elution profiles.

Issue 2: I am using a Chiralcel OD column, but I observe severe peak tailing and poor resolution ( Rs​<1.0 ).

• Causality: The secondary amine of the azepane ring is highly basic. It undergoes strong, secondary ion-exchange interactions with residual acidic silanols on the silica support of the chiral stationary phase (CSP), which disrupts the primary chiral recognition mechanism (hydrogen bonding and steric inclusion) [1].

• Solution: Add a volatile basic modifier, such as 0.1% Diethylamine (DEA), to your mobile phase. DEA competitively binds to the acidic silanols, masking them and allowing the azabicyclo compound to interact exclusively with the chiral selector.

Issue 3: I observe degradation or epimerization of my compound during purification.

• Causality: The 2-azabicyclo[5.1.0]octane system contains significant ring strain due to the fused cyclopropane moiety. Prolonged exposure to the slightly acidic surface of standard silica gel can catalyze exocyclic ring-opening or epimerization at the stereocenters adjacent to the nitrogen.

• Solution: Neutralize your silica gel by pre-treating the column with 1% triethylamine (TEA) in hexanes, or switch to a macrocyclic glycopeptide CSP (e.g., Chirobiotic T) operating under mild, polar-organic conditions [3].

Chromatographic Decision Workflow

To prevent wasted material and time, follow this logical decision tree when approaching a new batch of crude 2-azabicyclo[5.1.0]octane diastereomers.

Decision tree for the purification of 2-Azabicyclo[5.1.0]octane diastereomers.

Quantitative Data: Chiral Stationary Phase (CSP) Selection

When normal-phase silica fails, selecting the correct CSP is critical. Below is a summary of expected performance metrics for azabicyclo systems based on historical chromatographic data [1, 3].

Chiral Stationary Phase (CSP)	Primary Interaction Mechanism	Expected Rs​ for Bicyclic Amines	Optimal Substrate Profile
Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD)	Hydrogen bonding, steric inclusion	1.5 - 3.0	Free secondary amines (requires 0.1% DEA modifier).
Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD)	Hydrogen bonding, π−π stacking, dipole	1.2 - 2.5	N-Boc or N-Cbz protected azabicyclo derivatives.
Macrocyclic Glycopeptide (e.g., Chirobiotic T)	Ionic, H-bonding, steric clefts	1.1 - 2.0	Zwitterionic compounds or amino-acid derivatives.
Normal Phase Silica (Post-Derivatization)	Dipole-dipole, H-bonding	> 2.0	Covalently derivatized diastereomers (e.g., M α NP amides).

Self-Validating Experimental Protocols

Protocol A: Direct Chiral HPLC Screening & Preparative Separation

Use this protocol if your compound is an unprotected or N-Boc protected 2-azabicyclo[5.1.0]octane.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 2.0 mg of the crude diastereomeric mixture in 2.0 mL of HPLC-grade Hexane/Ethanol (1:1). Filter through a 0.22 μ m PTFE syringe filter.

• Column Equilibration: Install a Chiralcel OD-H column (4.6 mm × 250 mm, 5 μ m). Flush with Hexane/Isopropanol (90:10) containing 0.1% Diethylamine (DEA) at 1.0 mL/min for 30 column volumes.

• Analytical Injection: Inject 10 μ L of the sample. Monitor via Evaporative Light Scattering Detector (ELSD) and UV at 210 nm.

• Validation Check (Critical): Calculate the resolution factor ( Rs​=2(tR2​−tR1​)/(w1​+w2​) ).

  • If Rs​≥1.5 : The system is validated. Proceed to step 5.

  • If Rs​<1.5 : The protocol fails validation. Do not scale up. Proceed to Protocol B.

• Preparative Scale-Up: Transfer the method linearly to a preparative column (e.g., 20 mm × 250 mm). Scale the flow rate by the ratio of the squared column radii ( rprep2​/ranalytical2​ ). Inject up to 50 mg per run.

Protocol B: Chemical Derivatization using M α NP Acid

Use this protocol when direct chiral/diastereomeric chromatography fails due to identical dipole moments [2].

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried flask under nitrogen, dissolve 1.0 eq of the 2-azabicyclo[5.1.0]octane mixture in anhydrous Dichloromethane (DCM) (0.1 M).

• Reagent Addition: Add 1.2 eq of (S)-(+)-M α NP acid, followed by 1.5 eq of EDC·HCl and 0.2 eq of 4-Dimethylaminopyridine (DMAP). Stir at 0 °C for 1 hour, then warm to room temperature for 12 hours.

• Reaction Quench & Workup: Dilute with DCM. Wash sequentially with 1N HCl (to remove unreacted amine and DMAP), saturated aqueous NaHCO 3​ (to remove unreacted M α NP acid), and brine. Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

• Validation Check (Critical): Analyze the crude residue via 1 H-NMR. Look for the characteristic cyclopropane protons ( δ 0.5–1.2 ppm). The appearance of two distinct sets of cyclopropane signals confirms the successful formation of two distinct diastereomeric amides. If only one set is visible, the reaction failed or enantiomers were present instead of diastereomers.

• Separation: Load the crude mixture onto a standard normal-phase silica gel column. Elute with a gradient of EtOAc in Hexanes (10% to 30%). The massive steric bulk of the naphthyl group will force the diastereomers to elute with a ΔRf​>0.15 .

Frequently Asked Questions (FAQs)

Q: Can I use classical resolution via diastereomeric salt formation instead of chromatography? A: Yes, but it is highly empirical. You can attempt to form salts using chiral acids like (+)-Di-p-toluoyl-D-tartaric acid. However, because the [5.1.0] bicyclic system is highly lipophilic and rigid, both diastereomeric salts often co-precipitate as a conglomerate rather than forming distinct crystalline lattices. Chromatographic separation is generally more reliable for this specific scaffold.

Q: My compound lacks a UV chromophore. How do I monitor the separation? A: 2-Azabicyclo[5.1.0]octanes lack conjugated π -systems unless derivatized (e.g., with an N-benzyl or N-Cbz group). If you are purifying the free amine, you must use an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or a mass spectrometer (LC-MS) in positive electrospray ionization (ESI+) mode.

Q: How do I verify the absolute configuration of the separated diastereomers? A: If you utilized Protocol B (M α NP acid derivatization), the absolute configuration can be determined via the 1 H-NMR diamagnetic anisotropy method [2]. The naphthyl ring of the M α NP group will selectively shield specific protons on the azabicyclo ring depending on the spatial arrangement, causing predictable upfield shifts in the NMR spectrum.

References

• Yamashita, D. S., et al. "Structure Activity Relationships of 5-, 6-, and 7-Methyl-Substituted Azepan-3-one Cathepsin K Inhibitors." Journal of Medicinal Chemistry, ACS Publications, 2006.[Link]

• Harada, N. "HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations." Molecules, MDPI, 2016.[Link]

• Pataj, Z., et al. "Enantiomeric separation of bicyclo[2.2.2]octane-based 2-amino-3-carboxylic acids on macrocyclic glycopeptide chiral stationary phases." Chirality, Wiley / PubMed, 2014.[Link]

• Augustowska, E., et al. "Kulinkovich-type reactions of thioamides: similar to those of carboxylic amides?" Chemical Communications, Royal Society of Chemistry, 2012.[Link]

Technical Support Center: Navigating 2-Azabicyclo[5.1.0]octane Synthesis &amp; Stability

Welcome to the Senior Application Scientist Support Center. The 2-azabicyclo[5.1.0]octane scaffold is a highly valuable, conformationally restricted building block utilized extensively in covalent drug discovery and medicinal chemistry[1]. However, the fusion of a 7-membered azepine ring with a highly strained cyclopropane unit (possessing ~27 kcal/mol of Baeyer strain) makes this system notoriously susceptible to rearrangement, isomerization, and ring-opening reactions.

This guide provides mechanistic insights, validated protocols, and troubleshooting strategies to ensure the intact synthesis of these complex architectures without yield-destroying rearrangements.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my cyclopropanation of the azepine precursor yield ring-opened dienes instead of the desired 2-azabicyclo[5.1.0]octane? Causality & Mechanism: The 2-azabicyclo[5.1.0]octane system suffers from immense ring strain. If the nitrogen atom at the 2-position retains its lone pair nucleophilicity (e.g., as a secondary amine or an N-alkyl derivative), it participates in a "push-pull" mechanism. The nitrogen lone pair donates electron density into the anti-bonding orbital of the adjacent cyclopropane C–C bond, triggering spontaneous heterolytic ring-opening. This relieves the strain, yielding a thermodynamically more stable acyclic diene. Solution: You must electronically deactivate the nitrogen prior to cyclopropanation. Using strongly electron-withdrawing protecting groups (EWGs) such as tert-butyloxycarbonyl (Boc) or carboxybenzyl (Cbz) delocalizes the nitrogen lone pair, shutting down the push-pull ring-opening pathway. This strategy is critical for the efficient synthesis of monoprotected azabicyclo[5.1.0]octane-derived conformationally restricted building blocks[2].

Q2: During Corey-Chaykovsky cyclopropanation of N-Boc-tetrahydroazepine, I observe significant base-mediated isomerization. How can I suppress this? Causality & Mechanism: The Corey-Chaykovsky reaction relies on sulfur ylides generated via strong bases (e.g., NaH). In 7-membered unsaturated azepines, the allylic protons are highly acidic. Prolonged exposure to strong bases at elevated temperatures leads to deprotonation and subsequent double-bond migration (isomerization) before the ylide can attack, completely bypassing the cyclopropanation. Solution: Generate the ylide pre-emptively at 0 °C, and perform the ylide addition at strictly controlled low temperatures (-10 °C to 0 °C)[2]. Alternatively, consider transition-metal catalyzed pathways, such as Iridium-catalyzed cycloisomerization, which operate under milder, base-free conditions to construct azabicyclo[5.1.0]octene systems without base-induced double-bond migration[3].

Q3: How do I prevent Lewis/Brønsted acid-mediated ring expansion when deprotecting the nitrogen? Causality & Mechanism: Standard Boc deprotection using Trifluoroacetic acid (TFA) or HCl generates highly acidic conditions. Protonation of the cyclopropane ring or the transient formation of a carbocation at the bridgehead carbon induces a Wagner-Meerwein-type rearrangement. The strained cyclopropane ring opens to relieve ring strain, expanding the 7-membered azepine into an 8-membered azocane derivative. Solution: Avoid strong Brønsted acids entirely. If a Boc group must be removed, use mild Lewis acid conditions such as TMSOTf and 2,6-lutidine at 0 °C. Alternatively, design your synthesis with a Cbz protecting group, which can be cleaved under neutral, reductive conditions (H₂, Pd/C), entirely bypassing the acid-catalyzed rearrangement manifold.

Part 2: Quantitative Data – Impact of N-Protecting Groups

The electronic nature of the nitrogen substituent directly dictates the half-life and isolated yield of the 2-azabicyclo[5.1.0]octane scaffold.

N-Substituent	Electronic Effect	Lone Pair Availability	Primary Reaction Outcome	Isolated Yield (%)
-H (Free Amine)	Neutral	High	Rapid ring-opening (Acyclic Diene)	< 5%
-CH₃ (Alkyl)	Electron-Donating	High	Ring-opening / Isomerization	< 10%
-Boc	Electron-Withdrawing	Low	Stable 2-Azabicyclo[5.1.0]octane	75 - 82%
-Cbz	Electron-Withdrawing	Low	Stable 2-Azabicyclo[5.1.0]octane	78 - 85%
-Ts	Strongly Electron-Withdrawing	Very Low	Stable 2-Azabicyclo[5.1.0]octane	80 - 88%

Part 3: Mechanistic Visualization

Mechanistic divergence in 2-Azabicyclo[5.1.0]octane synthesis based on N-protecting groups.

Part 4: Self-Validating Experimental Protocols

Protocol A: Self-Validating Corey-Chaykovsky Cyclopropanation

Objective: Convert N-Boc-2,3,4,5-tetrahydro-1H-azepine to N-Boc-2-azabicyclo[5.1.0]octane without base-mediated isomerization.

• Ylide Preparation: Suspend NaH (60% dispersion in mineral oil, 1.5 eq) in anhydrous DMSO. Slowly add trimethylsulfoxonium iodide (1.5 eq) in portions at 25 °C.

  • Validation Checkpoint: The evolution of hydrogen gas must cease, and the cloudy suspension must transition to a clear, homogeneous solution. A persistent cloudy mixture indicates unreacted NaH, which will cause substrate isomerization in Step 2. Do not proceed until the solution is clear.

• Substrate Addition: Cool the ylide solution to -10 °C. Add the N-Boc-azepine precursor (1.0 eq) dropwise over 30 minutes.

  • Validation Checkpoint: Monitor the internal temperature continuously. An exotherm exceeding -5 °C correlates directly with base-mediated double-bond migration. Adjust the addition rate to strictly maintain T < -5 °C.

• Reaction and Quench: Stir for 2 hours at 0 °C. Quench with saturated aqueous NH₄Cl.

  • Validation Checkpoint: Extract an aliquot and analyze via ¹H NMR. The disappearance of the azepine alkene protons (~5.8 ppm) and the emergence of upfield cyclopropyl protons (~0.5–1.2 ppm) confirms successful cyclopropanation without ring-opening.

Protocol B: Mild, Rearrangement-Free Boc Deprotection

Objective: Cleave the Boc group to yield the free 2-azabicyclo[5.1.0]octane amine without triggering Wagner-Meerwein ring expansion.

• Reagent Mixing: Dissolve N-Boc-2-azabicyclo[5.1.0]octane in anhydrous DCM. Add 2,6-lutidine (3.0 eq) and cool to 0 °C.

  • Validation Checkpoint: Ensure the system is strictly anhydrous. Trace moisture will react with TMSOTf to generate triflic acid (a strong Brønsted acid), which instantly triggers cyclopropane ring-opening.

• Lewis Acid Addition: Add Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 2.0 eq) dropwise.

  • Validation Checkpoint: Monitor via LC-MS after 30 minutes. The mass of the desired free amine ([M+H]⁺ = 112.1) should be dominant. If the [M+H]⁺ peak is accompanied by a significant shift in retention time, ring expansion to the azocane has occurred. Abort and re-verify solvent anhydrousness.

References

• Accessing the 5-methylene-3-azabicyclo[5.1.0]octan-4-one scaffold via strain-release-driven transformation for covalent drug discovery. American Chemical Society. 1

• Iridium-Catalyzed Cycloisomerization of N-Tethered 1,7-Enynes: Construction of an Azabicyclo[5.1.0]octene System. The Journal of Organic Chemistry. 3

• Synthesis of azabicyclo[n.1.0]alkane-derived bifunctional building blocks via the Corey–Chaykovsky cyclopropanation. Enamine. 2

Sources

• 1. Accessing the 5-methylene-3-azabicyclo[5.1.0]octan-4-one scaffold via strain-release-driven transformation for covalent drug discovery - American Chemical Society [acs.digitellinc.com]
• 2. Synthesis of azabicyclo[n.1.0]alkane-derived bifunctional building blocks via the Corey–Chaykovsky cyclopropanation - Enamine [enamine.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Spectroscopic Identification of Impurities in 2-Azabicyclo[5.1.0]octane Samples

Welcome to the Analytical Support Center. As a Senior Application Scientist, I have structured this guide to address the most complex troubleshooting scenarios encountered when profiling impurities in 2-Azabicyclo[5.1.0]octane samples.

This bicyclic scaffold—comprising a fused azepane (seven-membered) and cyclopropane (three-membered) ring—is a highly valuable structural motif in medicinal chemistry. However, its synthesis, often achieved via rhodium-catalyzed cyclopropanation of 4,5-dihydro-3H-azepines or Kulinkovich-type reactions[1][2], is notoriously prone to generating specific isomeric by-products and ring-opened degradation impurities.

This guide provides self-validating methodologies and mechanistic insights to help you systematically identify, quantify, and qualify these impurities.

Part 1: Analytical Workflows & Structural Elucidation Logic

Before diving into specific troubleshooting scenarios, it is critical to establish a logical analytical pipeline. The diagrams below outline the standard operating procedures for isolating and structurally defining bicyclic amine impurities.

Fig 1. Analytical workflow for isolating and identifying bicyclic amine impurities.

Fig 2. NMR decision tree for differentiating intact cyclopropanes from ring-opened degradants.

Part 2: Troubleshooting FAQs & Experimental Methodologies

FAQ 1: Resolving Isobaric Impurities in Mass Spectrometry

Q: My LC-MS/MS chromatogram shows two distinct peaks with identical m/z values. Standard Collision-Induced Dissociation (CID) yields identical fragmentation patterns. How do I differentiate between an endo/exo diastereomer and a positional isomer?

Causality & Mechanistic Insight: Cyclopropanation of azepine rings frequently yields endo and exo diastereomers. Because the azepane ring is highly stable, standard CID fragmentation often fails to cleave the bicyclic core uniquely, resulting in identical daughter ions[3]. To force unique fragmentation, we must alter the molecule's ionization behavior. Conjugating the secondary amine of the 2-azabicyclo[5.1.0]octane with a Short-Chain Fatty Acid (SCFA) shifts the site of protonation and alters the CID energy dynamics, allowing the cyclopropane ring to cleave uniquely during MS/MS[3].

Self-Validating Protocol: SCFA Derivatization & LC-MS/MS Profiling

• System Suitability Test (Validation Checkpoint): Inject a known standard of pure 2-azabicyclo[5.1.0]octane to verify baseline retention time and mass accuracy (± 5 ppm).

• Derivatization: Dissolve 1 mg of the crude sample in 500 µL of anhydrous acetonitrile. Add 1.2 equivalents of an SCFA (e.g., butyric acid) and a coupling reagent (e.g., EDC/NHS).

• Incubation: Stir at room temperature for 30 minutes.

• Quenching & Filtration: Quench with 100 µL of LC-MS grade water. Filter through a 0.22 µm PTFE syringe filter.

• Acquisition: Inject 5 µL onto a C18 reversed-phase column. Run a gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 15 minutes.

• Data Analysis: Evaluate the MS/MS spectra. Diastereomers will now exhibit distinct retention times due to the added lipophilicity, and the SCFA-conjugate will yield unique daughter ions corresponding to the specific cleavage of the cyclopropyl bridge.

FAQ 2: NMR Structural Elucidation of Degradation Products

Q: How can I definitively prove the presence of an intact cyclopropane ring versus a ring-opened alkene degradation product in my crude ¹H NMR spectrum?

Causality & Mechanistic Insight: The cyclopropane ring sits in a region of high electron density, creating a strong diamagnetic anisotropy effect. This magnetic field opposes the applied NMR spectrometer field, heavily shielding the cyclopropyl protons and pushing their chemical shifts significantly upfield (typically < 1.0 ppm)[4]. If the sample is exposed to acidic conditions or high heat, the strained cyclopropane ring can open to form an alkene. This relieves the ring strain and eliminates the diamagnetic anisotropy, causing the newly formed alkene protons to shift drastically downfield (> 5.0 ppm)[4].

Self-Validating Protocol: 2D NMR (COSY/HSQC) Elucidation

• Sample Preparation: Dissolve 15 mg of the sample in 0.6 mL of CDCl₃.

• Internal Calibration (Validation Checkpoint): Add 0.05% Tetramethylsilane (TMS). Ensure the TMS peak is perfectly calibrated to 0.00 ppm. If this calibration is off, the highly shielded cyclopropyl signals may be misidentified as baseline noise.

• 1D ¹H Acquisition: Acquire a standard 1D proton spectrum (minimum 16 scans, 400 MHz or higher).

• 2D COSY Acquisition: Run a Homonuclear Correlation Spectroscopy (COSY) experiment to map the J-coupling between the bridgehead protons and the azepane ring protons.

• Analysis: Cross-reference your findings with the diagnostic shifts in Table 1.

Table 1: Quantitative ¹H NMR Diagnostic Chemical Shifts

Proton Environment	Chemical Shift (ppm)	Multiplicity	Causality / Structural Significance
Cyclopropyl (CH₂)	0.1 - 0.9	Multiplet (m)	Highly shielded by diamagnetic anisotropy. Confirms intact bicyclic system.
Bridgehead (CH)	1.2 - 1.8	Multiplet (m)	Connects the azepane to the cyclopropane.
Azepane (N-CH₂)	2.5 - 3.2	Triplet (t) / m	Deshielded by the adjacent electronegative nitrogen atom.
Alkene (CH=CH)	5.2 - 6.0	Doublet (d) / m	Deshielded pi-electrons. Indicates a ring-opened degradation impurity.

FAQ 3: Regulatory Compliance and Impurity Qualification

Q: I have identified a ring-opened impurity at 0.12% area in my chromatographic profile. Do I need to structurally identify and qualify this for regulatory submission?

Causality & Mechanistic Insight: Yes. According to the [5], regulatory bodies require strict control of organic impurities based on the Maximum Daily Dose (MDD) of the final drug product to ensure patient safety[6][7]. Impurities are not just chemical nuisances; they carry potential toxicological risks. The guidelines establish strict mathematical thresholds for when an impurity must be reported, structurally identified, and toxicologically qualified[5].

Table 2: ICH Q3A(R2) Impurity Thresholds (For New Drug Substances with MDD ≤ 2g/day)

Threshold Type	Limit (% of API)	Regulatory Rationale / Action Required
Reporting	0.05%	Minimum level at which an impurity must be documented in batch records.
Identification	0.10%	Level requiring definitive structural proof (e.g., via NMR/High-Res MS).
Qualification	0.15%	Level requiring biological safety/toxicology data to prove it poses no patient risk.

Note: Because your impurity is at 0.12%, it exceeds the Identification threshold (0.10%) but sits below the Qualification threshold (0.15%). You must structurally identify it using the NMR/LC-MS protocols above, but you do not yet need to run independent toxicological safety studies.

References

• Title: Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Source: Google Patents URL:

• Title: Source: Royal Society of Chemistry (RSC) URL: [Link]

• Title: Source: PMC (National Institutes of Health) URL: [Link]

Sources

• 1. WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. database.ich.org [database.ich.org]
• 6. pharma.gally.ch [pharma.gally.ch]
• 7. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]

Reference Data & Comparative Studies

Comparative Analysis of 2-Azabicyclo[5.1.0]octane vs. 8-Azabicyclo[5.1.0]octane: Structural Dynamics and Synthetic Applications

In the realm of medicinal chemistry and organic synthesis, bicyclic amines serve as foundational scaffolds for drug discovery. Among these, the C7H13N isomers 2-Azabicyclo[5.1.0]octane and 8-Azabicyclo[5.1.0]octane represent a fascinating study in structural causality. While they share the same molecular formula and a bicyclo[5.1.0]octane core, the spatial positioning of the nitrogen atom fundamentally alters their physicochemical properties, stability, and utility.

This guide provides an objective, data-driven comparison of these two scaffolds, detailing their structural mechanics, divergent applications, and validated synthetic protocols.

Structural and Physicochemical Comparison

The defining difference between these two molecules lies in the size of the nitrogen-containing ring, which dictates their thermodynamic stability and reactivity.

• 2-Azabicyclo[5.1.0]octane: In this isomer, the nitrogen atom is embedded within the 7-membered ring (azepane), which is fused to a 3-membered cyclopropane ring. The cyclopropane acts as a conformational lock. Unconstrained azepanes are highly flexible and undergo rapid pseudorotation, which incurs a high entropic penalty upon target binding. The fused cyclopropane restricts this flexibility, locking the azepane into a defined bioactive conformation. This scaffold is highly stable and is utilized as a terminal bioisostere in drug candidates[1].

• 8-Azabicyclo[5.1.0]octane (Cycloheptenimine): Here, the nitrogen atom acts as the bridgehead of the 3-membered ring, creating an aziridine fused to a cycloheptane ring. The sp³ hybridized atoms in the aziridine ring are forced into ~60° bond angles, severely deviating from the ideal 109.5°. This induces massive Baeyer (angle) and Pitzer (torsional) strain (~27 kcal/mol). Consequently, 8-azabicyclo[5.1.0]octane is highly electrophilic and serves primarily as a reactive intermediate rather than a final drug scaffold[2][3].

Table 1: Quantitative and Qualitative Property Comparison

Property	2-Azabicyclo[5.1.0]octane	8-Azabicyclo[5.1.0]octane
Ring System	Fused Cyclopropane + Azepane	Fused Aziridine + Cycloheptane
Nitrogen Position	Position 2 (within 7-membered ring)	Position 8 (bridgehead of 3-membered ring)
Ring Strain	Low to Moderate (Stable)	Extremely High (Reactive)
Primary Role	Stable Bioisostere / Pharmacophore	Synthetic Intermediate / Alkylating Agent
Chemical Behavior	Secondary amine basicity, metabolically stable	Electrophilic, susceptible to nucleophilic ring-opening
Typical Downstream Use	Kinase inhibitors, GPCR ligands	trans-1,2-difunctionalized cycloheptanes

Mechanistic Pathways & Functional Divergence

The distinct thermodynamic profiles of these isomers dictate entirely different workflows in drug development.

Caption: Functional divergence of azabicyclo[5.1.0]octane isomers in drug discovery.

The Causality of Experimental Choices

When optimizing a drug's pharmacokinetic (PK) profile, medicinal chemists often replace flexible piperidines or azepanes with 2-azabicyclo[5.1.0]octane . The causality is twofold:

• Target Affinity: The rigidification reduces the entropy loss upon binding to the target protein.

• Metabolic Stability: The cyclopropane ring sterically shields adjacent C-H bonds from cytochrome P450-mediated oxidation, thereby extending the molecule's half-life.

Conversely, 8-azabicyclo[5.1.0]octane is synthesized specifically to be destroyed. The relief of ring strain drives nucleophilic ring-opening reactions. When attacked by an amine or water, the aziridine ring opens with strict anti-periplanar stereospecificity, yielding trans-1,2-diamines or trans-1,2-amino alcohols. This makes it an invaluable tool for synthesizing complex, stereodefined cycloheptane derivatives[3].

Validated Experimental Protocols

To ensure reproducibility, the following protocols outline the synthesis of both scaffolds using modern, field-proven methodologies.

Protocol A: Synthesis of 8-Azabicyclo[5.1.0]octane via Direct Aziridination

This protocol utilizes Hydroxylamine-O-sulfonic acid (HOSA) as an aminating agent to directly convert unactivated cycloheptene into the fused aziridine[2].

Materials:

• Cycloheptene (1.0 mmol)

• Hydroxylamine-O-sulfonic acid (HOSA, 1.2 mmol)

• Piperidine or Pyridine (1.2 mmol, Base)

• Hexafluoroisopropanol (HFIP, 2.0 mL)

Step-by-Step Methodology:

• Preparation: In an 8 mL glass screw-neck vial equipped with a magnetic stir bar, add 1.0 mmol of cycloheptene.

• Reagent Addition: Add 1.2 mmol of HOSA and 1.2 mmol of the selected base (piperidine) into the vial.

• Solvent Introduction: Add 2.0 mL of HFIP. The use of HFIP is critical as its strong hydrogen-bond donating capability stabilizes the transition state and activates the aminating agent[4].

• Reaction: Cap the vial and stir the mixture at room temperature (or up to 50 °C depending on substrate sterics) for 12 hours.

• Isolation: Quench the reaction, extract with dichloromethane, and purify the crude mixture via silica gel flash chromatography (CH2Cl2:MeOH = 10:1 v/v) to yield 8-azabicyclo[5.1.0]octane as a yellow oil (approx. 83% yield).

Caption: Synthesis of 8-azabicyclo[5.1.0]octane via direct alkene aziridination.

Protocol B: Synthesis of 2-Azabicyclo[5.1.0]octane Scaffolds via Kulinkovich-Type Reaction

Synthesizing the constrained 2-aza scaffold requires forming the cyclopropane ring on an existing nitrogen-containing chain. This can be achieved via a Titanium-mediated intramolecular Kulinkovich-de Meijere reaction of thioamides[1].

Materials:

• N-(hex-5-en-1-yl)-N-(2-methoxyethyl)acetamide (1.00 mmol)

• Titanium(IV) isopropoxide (1.50 mmol)

• Cyclohexylmagnesium chloride (2.03 M in Et2O, 4.00 mmol)

• Anhydrous THF (20 mL)

Step-by-Step Methodology:

• System Setup: Flame-dry a Schlenk flask under inert gas (N2 or Argon). Add the acetamide derivative (199 mg, 1.00 mmol) and Titanium(IV) isopropoxide (444 μL, 1.50 mmol) in 20 mL of anhydrous THF.

• Grignard Addition: Cool the stirred solution to 0 °C. Dropwise, add the cyclohexylmagnesium chloride solution (1.97 mL) over 5 minutes. The solution will transition from yellow to dark yellow.

• Cyclization: Remove the cold bath and allow the reaction to stir at 20 °C for 60 minutes. The mixture will darken significantly as the titanacyclopropane intermediate forms and undergoes intramolecular alkene insertion.

• Quenching & Workup: Quench with H2O (0.2 mL) and expose to air until decoloration occurs. Filter through a pad of sand, Na2SO4, and celite.

• Purification: Extract with 1N HCl, basify the aqueous layer (pH ≥ 10) with NaOH, and extract with EtOAc. Concentrate and purify via flash column chromatography (EtOAc/heptane) to isolate the 2-azabicyclo[5.1.0]octane derivative.

Conclusion

The comparative analysis of 2-Azabicyclo[5.1.0]octane and 8-Azabicyclo[5.1.0]octane highlights a core principle of molecular design: atomic positioning dictates molecular destiny. The 2-aza isomer leverages cyclopropyl-induced rigidity to serve as a metabolically robust bioisostere, directly enhancing the PK/PD profiles of drug candidates. Conversely, the 8-aza isomer harnesses the thermodynamic instability of its fused aziridine ring to act as a powerful synthetic vector, enabling the stereoselective construction of complex cycloheptane derivatives.

References

• Synthesis of N–H Aziridines from Unactivated Olefins Using Hydroxylamine-O-Sulfonic Acids as Amin
• Kulinkovich-type reactions of thioamides: similar to those of carboxylic amides?, Royal Society of Chemistry (RSC),
• Hydrogen-bond activation enables aziridination of unactivated olefins with simple iminoiodinanes, Beilstein Journal of Organic Chemistry,
• Aziridines XI. The cis-and trans-Cyclododecenimines, American Chemical Society (ACS),

Sources

• 1. rsc.org [rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. beilstein-journals.org [beilstein-journals.org]

"assessing the novelty of the 2-Azabicyclo[5.1.0]octane scaffold"

A Comparative Guide on Conformational Restriction, Physicochemical Profiling, and Synthetic Validation

As drug discovery continues to "escape from flatland" by prioritizing sp3-rich chemical space, medicinal chemists are looking beyond standard piperidines and pyrrolidines. The azepane ring (a seven-membered nitrogenous heterocycle) has emerged as a highly versatile motif due to its unique 3D vector mapping ( [1]). However, the inherent flexibility of the azepane ring introduces a significant conformational entropy penalty upon target binding and exposes multiple α- and β-methylene sites to rapid cytochrome P450 (CYP450) mediated metabolism ([2]).

To engineer out these liabilities, the 2-azabicyclo[5.1.0]octane scaffold —an azepane fused with a cyclopropane ring—has been developed. This guide objectively compares this restricted scaffold against traditional saturated nitrogenous rings and provides self-validating experimental workflows for its synthesis and evaluation.

Physicochemical & Structural Comparison

The fusion of a cyclopropane ring onto the azepane core fundamentally alters its physicochemical profile. The cyclopropane acts as both a steric shield and an electronic modulator.

Table 1: Comparative Physicochemical Profiling of Saturated N-Heterocycles

Scaffold	Fsp3	pKa (calc)	cLogP	Intrinsic Clearance (CLint)	Conformational Penalty (ΔE)
Piperidine	1.00	11.2	1.05	High	Low
Azepane	1.00	11.0	1.45	Very High	High
3-Azabicyclo[3.1.0]hexane	1.00	9.8	0.85	Low	Low
2-Azabicyclo[5.1.0]octane	1.00	10.2	1.35	Low	Very Low

The Causality Behind the Data:

• pKa Modulation: The cyclopropane ring possesses high s-character in its C-C bonds, exerting an inductive electron-withdrawing effect. This lowers the basicity of the adjacent secondary amine in 2-azabicyclo[5.1.0]octane (pKa ~10.2) compared to a standard azepane (pKa ~11.0). A lower pKa is highly desirable as it reduces off-target hERG binding and improves passive membrane permeability.

• Metabolic Shielding: The cyclopropane fusion physically locks the azepane ring out of rapid pseudorotation. By rigidifying the ring, it shields adjacent carbon atoms from oxidative access by the CYP450 active site, dramatically lowering intrinsic clearance.

Validation Workflow & Logical Architecture

To systematically evaluate the 2-azabicyclo[5.1.0]octane scaffold, we employ a multidimensional validation workflow that bridges synthetic chemistry with in vitro ADME profiling.

Workflow for synthesis and multidimensional validation of the 2-azabicyclo[5.1.0]octane scaffold.

Experimental Methodologies

As a Senior Application Scientist, I emphasize that protocols must be designed not just to generate material, but to inherently prove their own success. The following methodologies are built as self-validating systems.

Protocol 1: Synthesis via Rhodium-Catalyzed Cyclopropanation

The most direct route to the 2-azabicyclo[5.1.0]octane core involves the cyclopropanation of a cyclic enamine or azepine precursor ( [3]).

• Step 1: Catalyst Initialization. Dissolve the N-Boc-protected tetrahydro-1H-azepine precursor (1.0 eq) and Rh₂(OAc)₄ (0.01 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Causality: Argon prevents the oxidation of the delicate Rh(II) bimetallic core, while the non-polar DCM stabilizes the intermediate metal-carbene complex required for the transfer.

• Step 2: Diazo Addition. Dilute ethyl diazoacetate (EDA, 1.5 eq) in DCM and add dropwise via a syringe pump over 4 hours at 0°C.

  • Causality: Slow addition ensures a low steady-state concentration of the highly reactive diazo compound. This kinetically suppresses the unwanted bimolecular dimerization of EDA into diethyl maleate/fumarate, driving the reaction toward the desired cyclopropanation.

• Step 3: Self-Validating Structural Confirmation. Purify via flash column chromatography. Validate the structure using ¹H-NMR and 2D NOESY.

  • Self-Validation Mechanism: The successful formation of the scaffold is self-validated by the appearance of characteristic upfield cyclopropyl proton signals (0.5–1.0 ppm) in the ¹H-NMR spectrum. Crucially, 2D NOESY cross-peaks between the bridgehead protons and the azepane ring protons confirm the relative cis-fusion stereochemistry, ensuring structural integrity before biological testing.

Protocol 2: Self-Validating Human Liver Microsome (HLM) Stability Assay

To empirically validate the metabolic advantages of the restricted scaffold over the flexible azepane, an in vitro HLM assay is utilized.

• Step 1: Matrix Preparation. Pre-incubate the test compound (1 µM final concentration) with pooled HLMs (0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

  • Causality: Pre-incubation ensures thermal equilibrium and allows non-specific protein binding to stabilize before initiating the enzymatic reaction, preventing artificial initial-rate drops.

• Step 2: Reaction Initiation & Control Segregation. Split the mixture into two parallel arms. To the Active Arm , add NADPH (1 mM final). To the Control Arm , add an equivalent volume of buffer.

  • Self-Validation Mechanism: The Control Arm acts as an internal self-validating negative control. If compound depletion is observed in the Control Arm, it indicates chemical instability or non-CYP degradation. A stable Control Arm strictly validates that any clearance measured in the Active Arm is exclusively CYP450-mediated.

• Step 3: Time-Course Sampling & Quenching. Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Immediately quench each aliquot in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: The 3:1 ratio of cold organic solvent instantly denatures the microsomal proteins, halting the reaction at precise timepoints and precipitating proteins for clean LC-MS/MS injection.

Conclusion

The 2-azabicyclo[5.1.0]octane scaffold represents a highly optimized evolution of the azepane ring. By strategically applying conformational restriction via cyclopropanation, medicinal chemists can lower basicity, vastly improve metabolic stability, and pre-organize the molecule for entropy-driven target binding. It stands as a premier example of how escaping flatland through 3D architectural design can rescue otherwise intractable chemical series.

References

• Zha, G.-F., Rakesh, K. P., Manukumar, H. M., & Shantharam, C. S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465-494. URL:[Link]

• Breitenlechner, C. B., Wegge, T., Berillon, L., Graul, K., Marzenell, K., Friebe, W.-G., Thomas, U., Schumacher, R., Huber, R., Engh, R. A., & Masjost, B. (2004). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Journal of Medicinal Chemistry, 47(6), 1375-1390. URL:[Link]

• Philippova, A. N., Vorobyeva, D. V., Gribanov, P. S., Godovikov, I. A., & Osipov, S. N. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5183. URL:[Link]

"comparison of different catalytic systems for 2-Azabicyclo[5.1.0]octane synthesis"

Comparative Analysis of Catalytic Systems for the Synthesis of 2-Azabicyclo[5.1.0]octane Scaffolds

Executive Summary

The 2-azabicyclo[5.1.0]octane framework—a conformationally restricted azepine fused with a cyclopropane ring—is a highly valuable rigidified pharmacophore in modern drug discovery, particularly for designing peptidomimetics and central nervous system (CNS) active agents[1]. However, the stereoselective construction of this fused bicyclic system presents a significant synthetic challenge. The primary route to this scaffold involves the targeted cyclopropanation of a 7-membered unsaturated N-heterocycle (e.g., dihydroazepine or tetrahydroazepine).

This guide objectively compares the three leading catalytic systems utilized for this transformation: Rhodium(II) metallocarbenoid insertion, Zinc-mediated modified Simmons-Smith cyclopropanation, and Palladium-catalyzed diazomethane insertion. As an Application Scientist, I have detailed not only the procedural steps but the critical physicochemical causality behind each protocol to ensure self-validating, reproducible workflows.

Mechanistic Overview & Catalytic Strategies

The synthesis of 2-azabicyclo[5.1.0]octane derivatives fundamentally relies on the transfer of a carbene or carbenoid species to the π -system of an azepine derivative. The choice of catalytic system dictates the chemoselectivity, diastereomeric ratio (dr), and functional group tolerance of the reaction.

• Rhodium(II)-Catalyzed Metallocarbenoid Cyclopropanation: The industry benchmark. It utilizes a Rh(II) paddlewheel complex (e.g., Rh2​(OAc)4​ ) to decompose diazo compounds (like ethyl diazoacetate) into highly electrophilic metallocarbenes, which undergo a concerted, stereoselective [2+1] cycloaddition with the azepine double bond[2].

• Zinc-Mediated Cyclopropanation (Modified Simmons-Smith): A highly scalable alternative that avoids explosive diazo compounds. It relies on the generation of an electrophilic zinc carbenoid (Furukawa or Denmark modifications) to transfer a methylene group.

• Palladium-Catalyzed Diazomethane Insertion: A niche but effective method for generating unsubstituted cyclopropanes, utilizing Pd(OAc)2​ to coordinate diazomethane and suppress unwanted oligomerization.

Fig 1. Logical relationship and catalytic cycle of Rh(II)-mediated cyclopropanation of azepines.

Quantitative Performance Comparison

To facilitate objective decision-making in route scouting, the following table summarizes the empirical performance metrics of each catalytic system when applied to N-protected dihydroazepine substrates.

Catalytic System	Typical Yield	Diastereoselectivity (dr)	Substrate Scope	Scalability	Primary Safety / Cost Concern
Rh2​(OAc)4​ / EDA	75 - 90%	High (>95:5 exo:endo)	Broad (Tolerates electron-rich & neutral azepines)	Moderate	Toxicity of diazo compounds; High cost of Rh
ZnEt2​ / CH2​I2​ / TFA	60 - 80%	Moderate (Substrate controlled)	Moderate (Struggles with highly electron-deficient alkenes)	High	Pyrophoric nature of diethylzinc
Pd(OAc)2​ / CH2​N2​	50 - 70%	Low to Moderate	Narrow (Best for unhindered/terminal alkenes)	Low	Explosivity of diazomethane gas

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating. I have explicitly detailed the causality behind each operational parameter to ensure that researchers understand why a step is performed, thereby minimizing batch-to-batch variability.

Protocol A: Rhodium(II)-Catalyzed Synthesis of 2-Azabicyclo[5.1.0]octane-8-carboxylate

This protocol is adapted from validated patent literature utilizing ethyl diazoacetate (EDA) and a 4,5-dihydro-3H-azepine precursor[2].

1. Substrate Dissolution & Catalyst Loading:

• Action: Dissolve the azepine derivative (1.0 equiv) and Rh2​(OAc)4​ (1-2 mol%) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Causality: DCM is strictly selected as a non-coordinating solvent. Solvents with lone pairs (e.g., THF, acetonitrile) competitively bind to the axial coordination sites of the Rh(II) paddlewheel complex, severely inhibiting the formation of the critical metallocarbene intermediate.

2. Atmospheric Control:

• Action: Purge the reaction vessel with Argon and cool to 0 °C.

• Causality: An inert atmosphere prevents the oxidative degradation of the electron-rich azepine double bond. Cooling minimizes the thermal auto-decomposition of the diazo compound before it can coordinate to the catalyst.

3. Syringe Pump Addition:

• Action: Add a solution of EDA (1.5 - 2.0 equiv, 15 mass% in toluene) in DCM dropwise via a syringe pump over 2 to 4 hours.

• Causality: Slow addition is the most critical parameter in this workflow. It maintains a low steady-state concentration of EDA. If the EDA concentration spikes, the generated metallocarbene will react with unreacted EDA rather than the azepine, forming diethyl maleate and diethyl fumarate as parasitic byproducts.

4. Validation & Quality Control:

• Action: Monitor via TLC. Upon completion, filter the mixture through a short pad of Celite and concentrate. Analyze the crude mixture via 1H -NMR to determine the exo/endo diastereomeric ratio before flash chromatography.

• Causality: The exo isomer typically predominates due to the minimization of steric clash between the ester group of the carbene and the bulky N-protecting group of the azepine during the concerted [2+1] transition state.

Fig 2. Self-validating experimental workflow for Rh(II)-catalyzed cyclopropanation.

Protocol B: Zinc-Mediated Modified Simmons-Smith Cyclopropanation

Optimized for the scalable synthesis of unsubstituted 2-azabicyclo[5.1.0]octane scaffolds.

1. Cryogenic Pre-activation:

• Action: In a flame-dried flask under Argon, dissolve the azepine in anhydrous DCM and cool strictly to -78 °C.

• Causality: Extreme cooling is required to control the highly exothermic formation of the zinc carbenoid and prevent rapid thermal degradation of the active organometallic species.

2. Ligand Modification (Furukawa-Denmark approach):

• Action: Add diethylzinc ( ZnEt2​ , 2.0 equiv), followed by the careful dropwise addition of trifluoroacetic acid (TFA, 2.0 equiv). Stir for 15 minutes.

• Causality: TFA reacts with ZnEt2​ to form CF3​COOZnEt . The highly electron-withdrawing trifluoroacetate ligand significantly increases the electrophilicity of the resulting zinc carbenoid. This modification is absolutely necessary to overcome the inherently low nucleophilicity of N-protected azepine double bonds, which fail to react under standard Simmons-Smith conditions.

3. Carbenoid Generation & Transfer:

• Action: Add diiodomethane ( CH2​I2​ , 2.0 equiv) and allow the mixture to slowly warm to room temperature over 12 hours.

• Causality: CH2​I2​ reacts with the organozinc species to form the active carbenoid ( CF3​COOZnCH2​I ). Gradual warming provides the necessary activation energy for the concerted methylene transfer without causing thermal runaway or zinc precipitation.

4. Validation & Quality Control:

• Action: Quench with saturated aqueous NH4​Cl . Extract with DCM, dry over Na2​SO4​ , and analyze via GC-MS to confirm the +14 Da mass shift indicative of successful cyclopropanation prior to column purification.

Conclusion & Route Selection Criteria

For discovery chemistry and structure-activity relationship (SAR) campaigns requiring highly functionalized 2-azabicyclo[5.1.0]octane derivatives (e.g., ester or aryl-substituted cyclopropanes), the Rhodium(II)-catalyzed metallocarbenoid methodology is unequivocally the superior choice due to its high diastereoselectivity and functional group tolerance[2].

Conversely, for early-stage process scale-up or when an unsubstituted cyclopropane ring is required, the Zinc-mediated modified Simmons-Smith reaction provides a safer, highly scalable alternative that bypasses the severe hazard profile associated with diazo compounds.

References

• Title: WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents Source: Google Patents URL
• Title: Buy 8-Azabicyclo[5.1.

Sources

• 1. smolecule.com [smolecule.com]
• 2. WO2017004500A1 - Bicyclic lactams and methods of use thereof - Google Patents [patents.google.com]

A Comparative Guide to the Stereochemical Assignment of 2-Azabicyclo[5.1.0]octane

For researchers, medicinal chemists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise—it is a cornerstone of modern pharmaceutical science. The seemingly subtle differences in the spatial arrangement of atoms can have profound effects on a compound's biological activity, pharmacokinetic profile, and potential toxicity. The 2-azabicyclo[5.1.0]octane core, a strained bicyclic system, represents a scaffold of significant interest in medicinal chemistry. Its rigid framework can be exploited to present pharmacophoric elements in well-defined orientations, potentially leading to highly selective and potent therapeutic agents. However, the synthesis of this and related bicyclic structures often yields a mixture of stereoisomers. Consequently, the unambiguous assignment of the relative and absolute stereochemistry of these isomers is a critical step in any drug discovery and development program.

This guide provides an in-depth comparison of the primary analytical techniques employed for the stereochemical assignment of 2-azabicyclo[5.1.0]octane and related bicyclic amines. We will delve into the underlying principles, experimental workflows, and the unique advantages and limitations of each method, providing the necessary insights for you to make informed decisions in your research.

The Stereochemical Challenge of 2-Azabicyclo[5.1.0]octane

The 2-azabicyclo[5.1.0]octane ring system presents a unique set of stereochemical challenges. The fusion of a six-membered ring with a three-membered aziridine ring creates a rigid, puckered structure. The relative orientation of substituents on the bicyclic core can give rise to a variety of diastereomers and enantiomers, each with a distinct three-dimensional shape. This guide will compare four powerful analytical techniques to unravel this complexity:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For determining relative stereochemistry in solution.

• Single-Crystal X-ray Crystallography: The "gold standard" for absolute and relative stereochemical determination in the solid state.

• Chiral High-Performance Liquid Chromatography (HPLC): For the separation and analysis of enantiomers.

• Vibrational Circular Dichroism (VCD): An increasingly popular method for determining absolute configuration in solution.

The following diagram illustrates a general workflow for the comprehensive stereochemical assignment of a novel 2-azabicyclo[5.1.0]octane derivative.

Caption: A generalized workflow for the complete stereochemical elucidation of a 2-azabicyclo[5.1.0]octane derivative.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Relative Stereochemistry

NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. For the stereochemical assignment of 2-azabicyclo[5.1.0]octane, specific 1D and 2D NMR techniques are indispensable for establishing the relative orientation of protons and substituents.

Causality Behind Experimental Choices

The rigidity of the bicyclic system is a key advantage for NMR-based stereochemical analysis. This rigidity leads to well-defined spatial relationships between protons, which can be probed using through-space correlations (Nuclear Overhauser Effect) and through-bond correlations (J-coupling).

• Nuclear Overhauser Effect (NOE): The NOE is a through-space interaction between protons that are close in proximity (typically < 5 Å), regardless of whether they are connected through bonds.[1] By observing NOE correlations, we can build a three-dimensional picture of the molecule's conformation and the relative stereochemistry of its substituents. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy) are the most common experiments for this purpose.[2][3] For small molecules like 2-azabicyclo[5.1.0]octane, NOESY is generally the first choice.[4] However, for molecules of intermediate size where the NOE may be close to zero, ROESY is a more reliable alternative as the ROE is always positive.[2]

• J-Coupling (Scalar Coupling): The magnitude of the coupling constant (J-value) between two protons is dependent on the dihedral angle between them, as described by the Karplus equation.[5] In a rigid bicyclic system, these dihedral angles are constrained, leading to characteristic J-coupling values for different stereoisomers. Analysis of coupling constants from a high-resolution 1D proton NMR spectrum or a 2D COSY (Correlation Spectroscopy) experiment can provide crucial information about the relative stereochemistry.

Experimental Protocol: 2D NOESY

Caption: A step-by-step workflow for acquiring and analyzing a 2D NOESY spectrum.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 2-azabicyclo[5.1.0]octane derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Filter the solution to remove any particulate matter.

• 1D ¹H NMR Acquisition: Acquire a standard 1D proton NMR spectrum to confirm the basic structure and assess the purity of the sample.

• 2D NOESY Setup:

  • Set the spectral width to encompass all proton signals.

  • Choose an appropriate mixing time (tm). For small molecules, a mixing time of 0.5-1.0 seconds is a good starting point.[4]

  • Set the number of scans (nt) and increments (ni) to achieve adequate signal-to-noise and resolution.

• Data Acquisition: Run the 2D NOESY experiment.

• Data Processing: Process the acquired data using appropriate software. This involves Fourier transformation in both dimensions, phasing the spectrum so that diagonal peaks and cross-peaks have opposite signs for small molecules, and applying baseline correction.[6]

• Spectral Analysis: Analyze the 2D NOESY spectrum to identify cross-peaks, which indicate spatial proximity between protons. Correlate these observed NOEs with the possible stereoisomers to determine the relative stereochemistry.[7]

Data Presentation & Interpretation

Parameter	Information Gained	Application to 2-Azabicyclo[5.1.0]octane
NOE/ROE Cross-peaks	Through-space proximity of protons (< 5 Å).[1]	Differentiates between syn and anti isomers by observing NOEs between protons on the six-membered ring and the aziridine ring. Establishes the relative stereochemistry of substituents.
³JHH Coupling Constants	Dihedral angle between vicinal protons.[8]	The magnitude of coupling constants between bridgehead protons and adjacent methylene protons can help define the ring conformation and the relative orientation of substituents.
Chemical Shifts (δ)	Electronic environment of protons.	Diastereotopic protons in a chiral environment will have different chemical shifts, confirming the presence of stereoisomers.

Strengths	Limitations
Provides detailed information about relative stereochemistry and conformation in solution.	Does not provide information about absolute stereochemistry.
Non-destructive technique.	Can be time-consuming to acquire and analyze data.
Can be used for a wide range of compounds soluble in NMR solvents.	For molecules of intermediate molecular weight, NOE signals can be weak or absent, necessitating the use of ROESY.[2]

Single-Crystal X-ray Crystallography: The Definitive Answer

Single-crystal X-ray crystallography is the gold standard for determining the three-dimensional structure of a molecule.[9] It provides an unambiguous determination of both the relative and absolute stereochemistry by mapping the electron density of a crystalline sample.[10]

Causality Behind Experimental Choices

This technique relies on the ability of a molecule to form a well-ordered, single crystal. When a beam of X-rays is passed through the crystal, the X-rays are diffracted by the electrons of the atoms in a predictable pattern.[9] The analysis of this diffraction pattern allows for the construction of a three-dimensional model of the molecule, including the precise positions of all atoms. For determining absolute stereochemistry, the presence of a heavy atom in the molecule or the use of anomalous dispersion can be employed.[11]

Experimental Protocol: Single-Crystal X-ray Diffraction

Caption: A step-by-step workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology:

• Crystal Growth: Grow single crystals of the purified 2-azabicyclo[5.1.0]octane derivative of sufficient size and quality. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, layering).

• Crystal Selection and Mounting: Select a suitable single crystal under a microscope and mount it on a goniometer head.

• Data Collection: Place the mounted crystal in an X-ray diffractometer and collect the diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution: Process the diffraction data and solve the phase problem to obtain an initial electron density map.

• Structure Refinement: Refine the atomic positions and thermal parameters to improve the agreement between the calculated and observed diffraction data.

• Structure Validation and Analysis: Validate the final crystal structure and analyze the bond lengths, bond angles, and torsion angles to confirm the stereochemical assignment.

Data Presentation & Interpretation

Parameter	Information Gained	Application to 2-Azabicyclo[5.1.0]octane
Atomic Coordinates	Precise 3D position of every atom in the crystal lattice.	Unambiguous determination of the relative and absolute stereochemistry.
Bond Lengths & Angles	Geometric parameters of the molecule.	Confirms the connectivity and reveals any strain in the bicyclic ring system.
Flack Parameter	Determination of absolute configuration.[11]	A value close to zero for the correct enantiomer confirms the absolute stereochemistry.

Strengths	Limitations
Provides an unambiguous determination of both relative and absolute stereochemistry.[12]	Requires the formation of high-quality single crystals, which can be difficult and time-consuming.[11]
Yields precise bond lengths and angles.[10]	The determined structure is in the solid state and may not represent the conformation in solution.
Considered the definitive method for structure elucidation.

Chiral High-Performance Liquid Chromatography (HPLC): Separating Enantiomers

While NMR and X-ray crystallography are excellent for determining the structure of a single stereoisomer, they do not provide information about the enantiomeric purity of a sample. Chiral HPLC is the premier technique for separating enantiomers and determining the enantiomeric excess (ee) of a chiral compound.[13]

Causality Behind Experimental Choices

Enantiomers have identical physical properties in a non-chiral environment, making them inseparable by conventional chromatography. Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times and, thus, separation.[14] The choice of the CSP is critical and often involves screening several different types of chiral columns (e.g., polysaccharide-based, Pirkle-type, macrocyclic glycopeptide-based) to find one that provides adequate resolution.[15][16]

Experimental Protocol: Chiral HPLC Method Development

Caption: A systematic approach to developing a chiral HPLC method.

Step-by-Step Methodology:

• Column and Mobile Phase Screening: Screen a variety of chiral columns with different mobile phase systems (normal-phase, reversed-phase, polar organic mode) to identify a suitable combination that shows baseline separation of the enantiomers.[17]

• Method Optimization: Optimize the separation by adjusting parameters such as the mobile phase composition, flow rate, and column temperature to improve resolution and reduce analysis time.[16]

• Method Validation: Validate the analytical method for linearity, precision, accuracy, and robustness according to established guidelines.

• Sample Analysis: Analyze the sample of the 2-azabicyclo[5.1.0]octane derivative to determine the enantiomeric excess by integrating the peak areas of the two enantiomers.

Data Presentation & Interpretation

Parameter	Information Gained	Application to 2-Azabicyclo[5.1.0]octane
Retention Time (tR)	Time taken for each enantiomer to elute from the column.	Different retention times indicate successful separation of the enantiomers.
Resolution (Rs)	Degree of separation between the two enantiomeric peaks.	A resolution of >1.5 is generally desired for accurate quantification.
Enantiomeric Excess (ee)	The percentage of one enantiomer in excess of the other.	Quantifies the enantiopurity of the synthesized material.

Strengths	Limitations
Excellent for separating enantiomers and determining enantiomeric purity.[13]	Does not provide structural information to assign the absolute configuration of the eluting enantiomers without a known standard.
Can be used for both analytical and preparative scale separations.	Method development can be empirical and time-consuming.[17]
High sensitivity and accuracy.	Requires specialized and often expensive chiral columns.

Vibrational Circular Dichroism (VCD): Absolute Configuration in Solution

Vibrational Circular Dichroism (VCD) is a chiroptical spectroscopic technique that measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[18] It has emerged as a powerful alternative to X-ray crystallography for determining the absolute configuration of chiral molecules in solution.[14]

Causality Behind Experimental Choices

Just as enantiomers interact differently with a chiral stationary phase in HPLC, they also interact differently with circularly polarized light. A VCD spectrum is essentially the vibrational equivalent of an electronic circular dichroism (ECD) spectrum. The VCD spectrum of one enantiomer will be the mirror image of the other. By comparing the experimentally measured VCD spectrum with the spectrum predicted by quantum mechanical calculations for a known absolute configuration, the absolute stereochemistry of the sample can be determined.[19]

Experimental Protocol: VCD Analysis

Caption: A workflow for determining absolute configuration using VCD spectroscopy.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the enantiomerically pure sample (obtained, for example, from preparative chiral HPLC) in a suitable solvent that is transparent in the infrared region of interest (e.g., CCl₄, CDCl₃).[13]

• VCD Measurement: Measure the VCD and IR spectra of the sample using a VCD spectrometer.[20]

• Computational Modeling: Perform quantum chemical calculations (typically using Density Functional Theory, DFT) to predict the VCD spectrum for one of the enantiomers of the 2-azabicyclo[5.1.0]octane derivative.

• Spectral Comparison: Compare the experimental VCD spectrum with the calculated spectrum.

• Assignment of Absolute Configuration: If the signs and relative intensities of the major bands in the experimental and calculated spectra match, the absolute configuration of the sample is the same as that used in the calculation. If the spectra are mirror images, the absolute configuration is the opposite.[19]

Data Presentation & Interpretation

Parameter	Information Gained	Application to 2-Azabicyclo[5.1.0]octane
VCD Spectrum	Differential absorption of left and right circularly polarized IR light.	The sign and intensity of the VCD bands are unique to a specific enantiomer and its conformation in solution.
Comparison to Calculation	Correlation between experimental and theoretical spectra.	Allows for the unambiguous assignment of the absolute configuration of the enantiomer in solution.

Strengths	Limitations
Determines absolute configuration in solution, which is often more relevant to biological activity.[14]	Requires access to a VCD spectrometer and computational chemistry software.
Does not require crystallization.[19]	The accuracy of the assignment depends on the quality of the quantum mechanical calculations.
Can provide information about the conformational equilibrium in solution.	Requires an enantiomerically pure sample for analysis.

Conclusion: An Integrated Approach

The stereochemical assignment of 2-azabicyclo[5.1.0]octane is a multifaceted challenge that requires a combination of analytical techniques. No single method provides all the necessary information. An integrated approach, as outlined in the initial workflow diagram, is essential for a comprehensive and unambiguous assignment.

• NMR spectroscopy is the primary tool for determining the relative stereochemistry and conformation in solution.

• Chiral HPLC is indispensable for separating enantiomers and quantifying the enantiomeric purity of the material.

• Single-crystal X-ray crystallography , when applicable, provides the most definitive and unambiguous assignment of both relative and absolute stereochemistry.

• Vibrational Circular Dichroism offers a powerful alternative for determining the absolute configuration in solution, which is particularly valuable when single crystals cannot be obtained.

By understanding the principles, strengths, and limitations of each of these techniques, researchers can devise a logical and efficient strategy for the complete stereochemical characterization of novel 2-azabicyclo[5.1.0]octane derivatives, thereby accelerating the journey from a promising molecular scaffold to a potential therapeutic agent.

References

• Indiana University NMR Facility. (n.d.). 2D NOESY and ROESY for Small Molecules (VnmrJ ChemPack). Retrieved from [Link]

• Decatur, J. (2018, August 8). NOESY and ROESY. Retrieved from [Link]

• UCSD SSPPS NMR Facility. (2015, April 7). NOESY and ROESY. Retrieved from [Link]

• Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• METRIC, Office of Research and Innovation. (n.d.). Small Molecule X-ray Crystallography. Retrieved from [Link]

• Stanford University NMR Facility. (n.d.). noesy. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). 5.3 Spin-Spin Splitting: J-Coupling. Retrieved from [Link]

• I.B.S. (n.d.). Chiral HPLC Method Development. Retrieved from [Link]

• Hinds Instruments. (n.d.). Vibrational Circular Dichroism. Retrieved from [Link]

• Wikipedia. (n.d.). Vibrational circular dichroism. Retrieved from [Link]

• Nanalysis. (2021, July 12). NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Retrieved from [Link]

• Satinder, A. (2026, March 25). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development. Retrieved from [Link]

• Bruker. (n.d.). Vibrational circular dichroism (VCD). Retrieved from [Link]

• Gaussian, Inc. (2017, June 21). Studying Chirality with Vibrational Circular Dichroism. Retrieved from [Link]

• Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β‐Lactams. (2020). PMC. Retrieved from [Link]

• Kolehmainen, E., et al. (n.d.). Application of 1 J(C,H) coupling constants in conformational analysis. ResearchGate. Retrieved from [Link]

• Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. (2024). Longdom Publishing. Retrieved from [Link]

• The structures of different diastereomers of bicyclo[2.2.1]hept-5-en-2-yl phenyl sulfoxide. (1989). Acta Crystallographica Section B. Retrieved from [Link]

• Conformational studies and stereochemical assignment of a bicyclic lactam-containing peptide fragment by two-dimensional NMR spectroscopy. (n.d.). WashU Medicine Research Profiles. Retrieved from [Link]

• Bioanalysis Zone. (n.d.). Chiral HPLC Column Selection and Method Development Guide. Retrieved from [Link]

• Synthesis and NMR-spectroscopic characterization of diastereomeric bicyclo[4.2.0]octane-2,7-diones. (n.d.). Semantic Scholar. Retrieved from [Link]

• The impact of conformational sampling on first-principles calculations of vicinal COCH J-couplings in carbohydrates. (n.d.). PMC. Retrieved from [Link]

• Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. (2008). Nature Protocols. Retrieved from [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. (2020). ACS Omega. Retrieved from [Link]

• Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. (2025). PDF. Retrieved from [Link]

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• NMR Wiki. (2002, July 15). J-couplings. Measurement and Usage in Structure Determination. Retrieved from [Link]

• Conformational Dynamics in Nitrogen-Fused Azabicycles. (2003). The Journal of Organic Chemistry. Retrieved from [Link]

• Chemical and chemoenzymatic routes to bridged homoarabinofuranosylpyrimidines: Bicyclic AZT analogues. (n.d.). PMC. Retrieved from [Link]

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Safety & Regulatory Compliance

Physicochemical Profiling &amp; Mechanistic Causality of Hazards

The handling and disposal of conformationally restricted bicyclic aliphatic amines, such as 2-Azabicyclo[5.1.0]octane (CAS: 20437-19-8), present unique operational challenges in drug development laboratories. Due to the secondary amine embedded within a strained bicyclic framework, this compound exhibits significant basicity, nucleophilicity, and volatility.

This guide provides a comprehensive, self-validating operational protocol for the safe handling, neutralization, and Resource Conservation and Recovery Act (RCRA)-compliant disposal of 2-Azabicyclo[5.1.0]octane.

To design a safe operational workflow, we must first understand the causality behind the chemical's hazards. The nitrogen lone pair in 2-Azabicyclo[5.1.0]octane is highly sterically accessible and electron-rich.

• Corrosivity (Liquefaction Necrosis): Unlike acids, which cause coagulation necrosis (creating an eschar that limits deep tissue penetration), strong aliphatic amines saponify lipid bilayers in human skin[1]. This leads to liquefaction necrosis, allowing the chemical to penetrate deeply into tissues with delayed pain presentation.

• Volatility: With a low molecular weight, the compound possesses a high vapor pressure at room temperature, presenting an acute inhalation hazard.

Table 1: Quantitative Hazard Profile & Operational Impact

Property	Value / Classification	Causality & Operational Impact
CAS Number	20437-19-8	Unique identifier required for EHS waste manifesting.
Molecular Weight	111.19 g/mol	Low MW dictates high volatility; Class II Fume Hood is mandatory.
Chemical Class	Bicyclic Aliphatic Amine	High basicity; causes rapid saponification of skin lipids.
EPA RCRA Code	D002 (Corrosive)	Aqueous waste with pH ≥ 12.5 cannot be drain-disposed[2].
GHS Hazards	H314, H318, H335	Mandates splash goggles, face shield, and double-nitrile gloves.

Operational Safety & Spill Response Workflow

According to the[3], handling highly reactive amines requires a strict Chemical Hygiene Plan. If a spill occurs outside of primary containment, the response must follow a structured, self-validating loop to ensure the area is chemically neutralized before normal operations resume.

Causality of the Neutralization Agent: Never use strong mineral acids (like HCl or H₂SO₄) to neutralize amine spills. The acid-base reaction is highly exothermic and will aerosolize the toxic amine, creating a hazardous vapor cloud. Instead, use a weak, polyprotic organic acid like 5% Citric Acid . Citric acid provides a controlled, endothermic-leaning neutralization that yields a stable, water-soluble citrate salt.

Workflow for neutralizing and containing 2-Azabicyclo[5.1.0]octane spills.

Step-by-Step Spill Decontamination Protocol:

• Isolate: Evacuate personnel from the immediate area and increase fume hood exhaust flow.

• Protect: Don a half-mask respirator with organic vapor cartridges (if outside the hood), a face shield, and double-layered nitrile gloves.

• Neutralize: Spray the perimeter of the spill with 5% aqueous citric acid, working inward to prevent spreading.

• Absorb: Apply an inert, non-combustible absorbent (e.g., diatomaceous earth or vermiculite). Do not use sawdust, as amines can react with organic materials.

• Validate (The Feedback Loop): Swab the decontaminated surface with a wet pH indicator strip. If the pH is >8, reapply citric acid. The protocol is only validated when the surface pH reads between 6.0 and 8.0.

• Package: Sweep the absorbed matrix into a heavy-duty polyethylene bag, seal it, and label it as "Hazardous Solid Waste - Amine Citrate Salts."

RCRA-Compliant Waste Segregation & Disposal Procedures

Under the[2], waste generators are legally responsible for the "cradle-to-grave" management of hazardous materials. 2-Azabicyclo[5.1.0]octane waste must be strictly segregated based on its solvent matrix to prevent incompatible chemical reactions in waste carboys.

RCRA waste segregation logic for 2-Azabicyclo[5.1.0]octane mixtures.

Protocol A: Liquid Waste Disposal (Organic Matrix)

When 2-Azabicyclo[5.1.0]octane is used in synthesis, it is often dissolved in organic solvents (e.g., Dichloromethane, Methanol).

• Segregation: Ensure the waste carboy is designated exclusively for basic organic waste. Never mix amine waste with halogenated acids or transition metal catalysts, as this can cause runaway polymerization or gas evolution.

• Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. Check the boxes for "Toxic" and "Ignitable" (EPA D001).

• Storage: Store in a secondary containment tray inside a ventilated flammable storage cabinet.

Protocol B: Liquid Waste Disposal (Aqueous Matrix)

• Validation of pH: Before transferring aqueous amine waste to a centralized carboy, measure the pH.

• Classification: If the pH is ≥ 12.5, it is legally classified as an EPA D002 Corrosive Waste[1].

• In-Lab Neutralization (Optional but Recommended): To reduce the hazard profile before EHS pickup, slowly titrate the aqueous waste with 1M Citric Acid while stirring until the pH reaches 7.0.

• Verification: A secondary operator must verify the pH using a calibrated probe. Once verified, log the neutralization in the laboratory's waste manifest. The neutralized solution must still be collected for EHS disposal, but the D002 corrosive characteristic is removed.

Protocol C: Solid Waste (Contaminated Consumables)

Items such as empty reagent bottles, pipette tips, and silica gel from chromatography that have contacted 2-Azabicyclo[5.1.0]octane cannot go into standard trash.

• Deactivation: Rinse empty glassware with a 1% citric acid solution, followed by water, and collect the rinsate as aqueous waste.

• Containment: Place heavily contaminated solid consumables (like silica gel) into a rigid, puncture-proof container.

• Manifesting: Label as "Hazardous Solid Waste - Amine Contaminated" and request pickup for high-temperature incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF).

References

• Occupational Safety and Health Administration (OSHA). "29 CFR 1910.1450 -- Occupational exposure to hazardous chemicals in laboratories." eCFR. Available at:[Link]

• Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 176776156, (7S,8S)-8-chloro-5-oxa-2-azabicyclo[5.1.0]octane." PubChem. Available at:[Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Azabicyclo[5.1.0]octane

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-Azabicyclo[5.1.0]octane. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a culture of safety and informed decision-making in your laboratory.

Hazard Analysis: Understanding the Risks

2-Azabicyclo[5.1.0]octane contains a strained aziridine ring fused to a seven-membered ring. This structural motif is the primary determinant of its likely hazardous properties.

• Aziridine Moiety: The three-membered aziridine ring is highly strained, making the compound reactive.[1] Aziridines as a class of compounds are associated with several key hazards:

  • Corrosivity and Irritation: They can cause skin irritation and serious eye damage.[1]

  • Sensitization: Aziridine-based compounds are known skin and respiratory sensitizers, meaning repeated exposure can lead to allergic reactions.[1]

  • Potential Mutagenicity and Carcinogenicity: Aziridines are often treated as potential mutagens and carcinogens.[1]

  • Flammability: Many aziridine derivatives are flammable liquids and vapors.[1]

• Bicyclic Amine Nature: As an amine, 2-Azabicyclo[5.1.0]octane is likely to be a base and may be corrosive. Amines, in general, require careful handling to avoid inhalation of vapors and skin contact.[2][3] Some bicyclic amines are low-melting solids, which can make handling challenging.[4]

• Analogous Compounds: The related compound 8-Oxabicyclo[5.1.0]octane is classified as a flammable liquid and vapor, harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and is harmful if inhaled.[5] This suggests that the bicyclo[5.1.0]octane framework itself contributes to the hazard profile.

Based on this analysis, 2-Azabicyclo[5.1.0]octane should be handled as a hazardous substance with a high degree of caution.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical to mitigate the risks associated with handling 2-Azabicyclo[5.1.0]octane. The following table outlines the recommended PPE for various laboratory operations.

Operation	Engineering Controls	Gloves	Eye/Face Protection	Body Protection	Respiratory Protection
Handling small quantities (<1g) in solution	Chemical Fume Hood	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Safety glasses with side shields	Flame-resistant lab coat	Not generally required if handled in a certified fume hood.
Handling neat compound or large quantities (>1g)	Chemical Fume Hood	Double-gloving with chemical-resistant gloves	Chemical safety goggles and a face shield	Flame-resistant lab coat and a chemical-resistant apron	Recommended, especially if there is a risk of aerosol generation. Use a NIOSH-approved respirator with an organic vapor cartridge.
Transferring or weighing the neat compound	Chemical Fume Hood or Glove Box	Double-gloving with chemical-resistant gloves	Chemical safety goggles and a face shield	Flame-resistant lab coat and a chemical-resistant apron	A NIOSH-approved respirator with an organic vapor cartridge is strongly recommended.
Potential for splashing or aerosol generation	Chemical Fume Hood	Double-gloving with chemical-resistant gloves	Chemical safety goggles and a face shield	Chemical-resistant suit or coveralls	A NIOSH-approved respirator with an organic vapor cartridge is mandatory.

Experimental Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with 2-Azabicyclo[5.1.0]octane.

Caption: PPE Selection Workflow for 2-Azabicyclo[5.1.0]octane

Emergency Procedures

Spill Response

• Evacuate: Immediately evacuate the area of the spill.

• Alert: Notify your supervisor and institutional Environmental Health and Safety (EHS) department.

• Contain: If trained and it is safe to do so, contain the spill using an appropriate absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent). Do not use combustible materials like paper towels to absorb a large spill.

• Cleanup: All spill cleanup materials should be collected in a sealed, properly labeled hazardous waste container.[1]

• Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and water.

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

All 2-Azabicyclo[5.1.0]octane waste, including empty containers and contaminated materials, must be treated as hazardous waste.

• Waste Collection:

  • Collect all waste containing 2-Azabicyclo[5.1.0]octane in a dedicated, properly labeled, and sealed container.

  • The container must be compatible with the chemical.

  • The label should clearly state "Hazardous Waste," the full chemical name "2-Azabicyclo[5.1.0]octane," and a description of the hazards (e.g., "Flammable," "Corrosive," "Toxic").[1]

• Storage:

  • Store the hazardous waste container in a designated, well-ventilated secondary containment area.

  • Keep it away from incompatible materials such as strong oxidizing agents and acids.[2]

• Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.[1]

  • Never dispose of 2-Azabicyclo[5.1.0]octane down the drain or in the regular trash.[1] The primary method for the ultimate disposal of similar compounds is incineration by a licensed hazardous waste disposal company.[6]

References

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• What are the Health and Safety Guidelines for Using Amines? (n.d.).
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• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.).
• Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-). (n.d.).

• National Center for Biotechnology Information. (n.d.). Aziridine. PubChem. Retrieved from [Link]

• Safety D
• PPS Essentials. (2024, June 6). Ensuring Safety: The Importance of PPE for Handling Chemicals.
• Emergency Response & PPE - Ammonia Refriger
• Occupational Safety and Health Administration. (n.d.). OSHA Technical Manual (OTM) - Section VIII: Chapter 1.

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• MSDS of 2-azabicyclo[2.2.2]octane-3-carboxylic acid. (n.d.).
• Sigma-Aldrich. (2025, August 25).
• Fisher Scientific. (2025, May 1).
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• ethyl 2-azabicyclo[5.1.0]octa-3,5-diene-2-carboxylate. (2025, May 20).
• Streamlined Synthesis of a Bicyclic Amine Moiety Using an Enzymatic Amidation and Identification of a Novel Solid Form. (2021, May 26).
• An approach to new chiral bicyclic imines and amines via Horner–Wadsworth–Emmons reaction. (2020, April 9). RSC Publishing.
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• Sigma-Aldrich. (2025, November 6).
• 2-Oxa-6-azabicyclo[5.1.0]octane hydrochloride 95%. (n.d.). AiFChem, an Xtalpi Company.

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• One-Pot Preparation of Cyclic Amines from Amino Alcohols. (n.d.). Organic Syntheses Procedure.

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• Syntheses, Conformations, and Basicities of Bicyclic Triamines. (2003, September 11).
• 8-Azabicyclo[5.1.
• 2-Azabicyclo[3.2.

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